Fostriecin

• CAS: 87810-56-8; 87860-39-7

Core Science & Biosynthesis

A Technical Guide to the Discovery and Isolation of Fostriecin from Streptomyces pulveraceus

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fostriecin, a potent and selective inhibitor of protein phosphatase 2A (PP2A) and 4 (PP4), is a polyketide natural product with significant antitumor properties.[1] Originally isolated from the soil bacterium Streptomyces pulveraceus, this phosphate (B84403) monoester has garnered considerable interest within the scientific community for its potential as a therapeutic agent. This technical guide provides a comprehensive overview of the discovery, biosynthesis, and detailed methodologies for the isolation and characterization of Fostriecin. It is intended to serve as a valuable resource for researchers in natural product chemistry, oncology, and drug development.

Introduction

Fostriecin (also known as CI-920) was first discovered in the early 1980s as a product of the fermentation of Streptomyces pulveraceus.[1] Its initial evaluation revealed cytotoxic activity against a range of cancer cell lines, including leukemia, lung, breast, and ovarian cancers. While initial studies suggested inhibition of topoisomerase II, it was later determined that the primary mechanism of action for Fostriecin's potent antitumor effects is the highly selective inhibition of serine/threonine protein phosphatases PP2A and PP4.[1][2] These enzymes play critical roles in cell cycle regulation, signaling, and apoptosis, making them attractive targets for cancer therapy. This guide outlines the key experimental procedures for the production and purification of this promising natural product.

Biosynthesis of Fostriecin

The biosynthetic pathway of Fostriecin in Streptomyces pulveraceus is orchestrated by a modular type I polyketide synthase (PKS) system. The core polyketide chain is assembled and subsequently modified by a series of tailoring enzymes, including hydroxylases and a kinase, to yield the final bioactive molecule. The biosynthetic gene cluster for Fostriecin has been cloned and sequenced, providing insights into the enzymatic machinery responsible for its production.

A key step in the biosynthesis is the phosphorylation of a precursor molecule, a reaction catalyzed by a homoserine kinase encoded by the fosK gene. The formation of the characteristic unsaturated lactone ring is dependent on the action of the FosM enzyme. Further hydroxylations at specific carbon positions are carried out by cytochrome P450 monooxygenases.

Experimental Protocols

Fermentation of Streptomyces pulveraceus

This protocol describes the cultivation of Streptomyces pulveraceus for the production of Fostriecin.

Materials:

• Streptomyces pulveraceus strain

• Seed Medium (per liter): Soluble Starch (20 g), Glucose (10 g), Peptone (5 g), Yeast Extract (5 g), K2HPO4 (1 g), MgSO4·7H2O (0.5 g), pH 7.2

• Production Medium (per liter): Soluble Starch (40 g), Soybean Meal (15 g), (NH4)2SO4 (2 g), K2HPO4 (1 g), MgSO4·7H2O (0.5 g), CaCO3 (2 g), pH 7.0

Procedure:

• Inoculum Preparation: Aseptically transfer a loopful of S. pulveraceus spores or a piece of agar (B569324) culture into a 250 mL flask containing 50 mL of seed medium.

• Seed Culture Incubation: Incubate the seed culture at 28°C on a rotary shaker at 200 rpm for 48-72 hours.

• Production Culture Inoculation: Use the seed culture to inoculate the production medium at a 5% (v/v) ratio in a larger fermentation vessel.

• Production Fermentation: Incubate the production culture at 28°C with agitation (e.g., 200 rpm in shake flasks or appropriate agitation and aeration in a bioreactor) for 5-7 days.

• Monitoring: Monitor the fermentation for Fostriecin production using analytical techniques such as High-Performance Liquid Chromatography (HPLC).

Extraction and Purification of Fostriecin

This protocol outlines the steps for extracting and purifying Fostriecin from the fermentation broth.

Materials:

• Fermentation broth from S. pulveraceus culture

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

• Solvent systems for chromatography (e.g., chloroform-methanol gradients)

• High-Performance Liquid Chromatography (HPLC) system with a C18 column

Procedure:

• Harvesting: At the end of the fermentation, harvest the broth and separate the mycelium from the supernatant by centrifugation or filtration.

• Solvent Extraction: Extract the supernatant three times with an equal volume of ethyl acetate.

• Washing and Drying: Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Concentration: Remove the solvent under reduced pressure to obtain a crude extract.

• Silica Gel Chromatography: Subject the crude extract to silica gel column chromatography. Elute with a stepwise gradient of chloroform-methanol.

• Fraction Collection and Analysis: Collect fractions and analyze them for the presence of Fostriecin using thin-layer chromatography (TLC) or HPLC.

• HPLC Purification: Pool the Fostriecin-containing fractions and further purify by preparative HPLC on a C18 column using an appropriate mobile phase (e.g., a gradient of acetonitrile (B52724) in water or a buffer).

• Lyophilization: Lyophilize the purified fractions to obtain Fostriecin as a solid powder.

Data Presentation

Physicochemical Properties of Fostriecin

Property	Value
Molecular Formula	C19H27O9P
Molecular Weight	430.39 g/mol
Appearance	White to off-white powder
Solubility	Soluble in water, methanol, and DMSO

Biological Activity of Fostriecin

Target	IC50	Reference
Protein Phosphatase 2A (PP2A)	1.5 - 3.2 nM	[1][2]
Protein Phosphatase 4 (PP4)	3.0 nM	[1]
Protein Phosphatase 1 (PP1)	45 µM - 131 µM	[2][3]
Topoisomerase II	~40 µM	[1]

Spectroscopic Data for Fostriecin

Technique	Data
1H NMR (CD3OD, 500 MHz)	Data to be populated from detailed spectroscopic analysis reports.
13C NMR (CD3OD, 125 MHz)	Data to be populated from detailed spectroscopic analysis reports.
HR-MS (ESI+)	m/z [M+H]+ calcd for C19H28O9P: 431.1414; found: 431.1411

Visualizations

Signaling Pathway Inhibition by Fostriecin

Caption: Inhibition of PP2A and PP4 by Fostriecin disrupts downstream signaling, affecting cell cycle and apoptosis.

Experimental Workflow for Fostriecin Isolationdot

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// Edges Start -> Centrifugation [color="#202124"]; Centrifugation -> Supernatant [color="#202124"]; Centrifugation -> Mycelium [color="#202124"]; Supernatant -> Extraction [color="#202124"]; Extraction -> CrudeExtract [color="#202124"]; CrudeExtract -> Silica [color="#202124"]; Silica -> Fractions [color="#202124"]; Fractions -> HPLC [color="#202124"]; HPLC -> Pure [color="#202124"]; }

References

• 1. Concise Synthesis of Fostriecin and Analogs through Late-Stage Chemoenzymatic Installation of Their Key Pharmacophores - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fostriecin, an antitumor antibiotic with inhibitory activity against serine/threonine protein phosphatases types 1 (PP1) and 2A (PP2A), is highly selective for PP2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. BJOC - Biosynthesis of oxygen and nitrogen-containing heterocycles in polyketides [beilstein-journals.org]

Fostriecin's Mechanism of Action on Protein Phosphatases: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fostriecin (B16959), a phosphate (B84403) monoester antibiotic isolated from Streptomyces pulveraceus, has garnered significant interest in the scientific community for its potent antitumor properties.[1][2] Initially, its cytotoxic effects were attributed to the inhibition of topoisomerase II.[2][3][4] However, subsequent research revealed that fostriecin is a highly potent and selective inhibitor of a subset of the PPP-family of serine/threonine protein phosphatases, a discovery that has redefined its therapeutic potential and established it as a valuable tool for studying cellular signaling.[1][2][5] This technical guide provides an in-depth exploration of the molecular mechanisms underpinning fostriecin's interaction with protein phosphatases, with a focus on its inhibitory specificity, binding interactions, and impact on cellular pathways.

Core Mechanism: Selective Inhibition of PP2A and PP4

Fostriecin exhibits remarkable selectivity, acting as a potent inhibitor of Protein Phosphatase 2A (PP2A) and Protein Phosphatase 4 (PP4), while demonstrating significantly weaker activity against Protein Phosphatase 1 (PP1) and Protein Phosphatase 5 (PP5).[1][6][7] This high degree of selectivity, with a preference for PP2A/PP4 over PP1/PP5 by a factor of 10,000, distinguishes it from other well-known phosphatase inhibitors like okadaic acid and calyculin A.[2][8]

The inhibitory potency of fostriecin is in the low nanomolar range for its primary targets. This potent inhibition of PP2A and PP4 disrupts critical cellular processes, including cell cycle regulation, leading to premature mitotic entry and apoptosis, which are central to its antitumor effects.[2][6]

Quantitative Inhibitory Activity

The following table summarizes the half-maximal inhibitory concentration (IC50) values of fostriecin against various protein phosphatases, highlighting its selectivity.

Protein Phosphatase	IC50 Value	References
PP2A	0.2 - 40 nM	[1][3][4]
1.4 ± 0.3 nM	[1]
1.5 nM	[9][10]
3.2 nM	[5]
PP4	~4 nM	[6]
3 nM	[9][11]
PP1	4 µM	[3][4]
72 µM	[6]
131 µM	[5]
45 µM	[10]
PP5	~60 µM	[1]
60 µM	[6]
PP2B	No apparent effect	[5][7][10]

Note: IC50 values can vary depending on experimental conditions such as enzyme concentration and substrate used.[1]

Molecular Interaction and Binding Site

The molecular basis for fostriecin's high affinity and selectivity for PP2A lies in its unique chemical structure and its interaction with the catalytic subunit of the phosphatase (PP2Ac).

Covalent Binding to Cysteine-269

Structural and mutational analyses have identified a key interaction between fostriecin and a specific residue within the PP2A catalytic subunit. Fostriecin has been shown to covalently bind to Cysteine-269 (Cys269) located in the β12–β13 loop of PP2A.[1][6][12] This covalent bond is formed via a conjugate addition reaction involving the α,β-unsaturated lactone moiety of fostriecin.[12] The presence of this unique cysteine residue in PP2A and its homolog PP4, but not in PP1 or PP5, is a major determinant of fostriecin's selectivity.[6]

Key Structural Features for Inhibition

Structure-activity relationship (SAR) studies have elucidated the importance of several chemical features of the fostriecin molecule for its inhibitory activity:

• C9-Phosphate Group: This group is crucial for the general inhibition of protein phosphatases.[1]

• Unsaturated Lactone: While important, derivatives of fostriecin lacking the entire lactone subunit still demonstrate marked potency and selectivity for PP2A, suggesting other features contribute to its inhibitory profile.[1]

• C11-Alcohol: This functional group also plays a role in the general inhibitory mechanism.[1]

• (Z,Z,E)-Triene: This feature is thought to contribute to the inhibitory selectivity of fostriecin.[1]

Impact on Cellular Signaling Pathways

By potently inhibiting PP2A and PP4, fostriecin profoundly impacts cellular signaling cascades that regulate cell cycle progression. The inhibition of these phosphatases leads to the hyperphosphorylation of their downstream substrates, ultimately triggering premature entry into mitosis and subsequent apoptotic cell death.[2]

References

• 1. Structure-Activity Relationship Studies of Fostriecin, Cytostatin, and Key Analogs, with PP1, PP2A, PP5, and (β12–β13)-Chimeras (PP1/PP2A and PP5/PP2A), Provide Further Insight into the Inhibitory Actions of Fostriecin Family Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting Protein Serine/Threonine Phosphatases for Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Antitumor drug fostriecin inhibits the mitotic entry checkpoint and protein phosphatases 1 and 2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Fostriecin, an antitumor antibiotic with inhibitory activity against serine/threonine protein phosphatases types 1 (PP1) and 2A (PP2A), is highly selective for PP2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Suppression of ser/thr phosphatase 4 (PP4C/PPP4C) mimics a novel post-mitotic action of fostriecin, producing mitotic slippage followed by tetraploid cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibitors of Serine/Threonine Protein Phosphatases: Biochemical and Structural Studies Provide Insight for Further Development - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Small Molecule Inhibitors of Ser/thr Protein Phosphatases: Specificity, Use and Common Forms of Abuse - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Purification of protein phosphatase 4 catalytic subunit: inhibition by the antitumour drug fostriecin and other tumour suppressors and promoters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Concise Synthesis of Fostriecin and Analogs through Late-Stage Chemoenzymatic Installation of Their Key Pharmacophores - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Antitumor antibiotic fostriecin covalently binds to cysteine-269 residue of protein phosphatase 2A catalytic subunit in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Fostriecin: A Selective Dual Inhibitor of Protein Phosphatase 2A and 4

A Technical Guide for Researchers and Drug Development Professionals

Abstract

Fostriecin (B16959), a natural product isolated from Streptomyces pulveraceus, has emerged as a potent and highly selective inhibitor of protein phosphatase 2A (PP2A) and protein phosphatase 4 (PP4).[1][2] Initially investigated for its antitumor properties, the mechanism of action was later elucidated to be the specific inhibition of these key serine/threonine phosphatases, which are crucial regulators of numerous cellular processes, including cell cycle progression, signal transduction, and apoptosis.[2][3][4] This technical guide provides a comprehensive overview of fostriecin, focusing on its inhibitory profile, mechanism of action, effects on cellular signaling, and the experimental methodologies used in its characterization.

Introduction

Fostriecin is a structurally unique phosphate (B84403) monoester belonging to the polyketide family of natural products.[1] While it was initially identified as a weak inhibitor of topoisomerase II, its potent antitumor activity is now primarily attributed to its highly selective inhibition of PP2A and PP4.[2][4][5][6] This selectivity, with a greater than 10,000-fold preference for PP2A/PP4 over other phosphatases like PP1 and PP5, makes fostriecin a valuable tool for studying the specific roles of these enzymes and a promising scaffold for the development of novel therapeutics.[4][7]

Chemical Properties

Fostriecin is characterized by a phosphate ester, an α,β-unsaturated lactone, and a conjugated triene chain.[1] Its chemical structure is crucial for its biological activity. However, the compound is known to be unstable under certain conditions, particularly acidic (pH < 5.5) or basic (pH > 7.5) environments, which can lead to a significant reduction in its inhibitory activity.[7] This instability posed challenges during its initial clinical development.[2][8]

Table 1: Chemical and Physical Properties of Fostriecin

Property	Value
IUPAC Name	(1E,3R,4R,6R,7Z,9Z,11E)-3,6,13-Trihydroxy-3-methyl-1-((R)-6-oxo-3,6-dihydro-2H-pyran-2-yl)trideca-1,7,9,11-tetraen-4-yl dihydrogen phosphate[1]
CAS Number	87810-56-8[1]
Molecular Formula	C₁₉H₂₇O₉P[1]
Molar Mass	430.390 g·mol⁻¹[1]

Mechanism of Action and Inhibitory Profile

Fostriecin acts as a potent inhibitor of the catalytic subunits of PP2A (PP2Ac) and PP4 (PP4c).[3][9] The mechanism of inhibition involves the covalent binding of fostriecin to a specific cysteine residue (Cys269 in PP2Ac) located in the β12-β13 loop, adjacent to the catalytic site.[9][10] This interaction is facilitated by the α,β-unsaturated lactone moiety of fostriecin through a Michael addition reaction.[10] The high selectivity of fostriecin for PP2A and PP4 is attributed to the presence of this homologous cysteine residue in these phosphatases, which is absent in PP1 and PP5.[9]

The inhibitory potency of fostriecin against various protein phosphatases has been extensively studied. The following table summarizes the reported 50% inhibitory concentration (IC₅₀) values.

Table 2: Fostriecin Inhibitory Activity (IC₅₀)

Protein Phosphatase	IC₅₀ Value
PP2A	0.2 - 4 nM[7]
PP4	1.5 - 3.0 nM[1][3]
PP1	~60 - 131 µM[7][11]
PP5	~60 µM[7]
Topoisomerase II	40 µM[4][6]

As the data indicates, fostriecin exhibits remarkable selectivity for PP2A and PP4, with IC₅₀ values in the low nanomolar range, while its inhibition of PP1 and PP5 is several orders of magnitude weaker.

Effects on Cellular Signaling and Phenotype

The inhibition of PP2A and PP4 by fostriecin leads to the hyperphosphorylation of numerous substrate proteins, profoundly impacting cellular signaling pathways. One of the most well-characterized effects of fostriecin is the disruption of cell cycle control.[3] By inhibiting PP2A and PP4, fostriecin can override the G2/M checkpoint, leading to premature entry into mitosis, even in the presence of DNA damage or incomplete replication.[3][6] This ultimately results in mitotic catastrophe and apoptosis in cancer cells.

Fostriecin disrupts the G2/M checkpoint by inhibiting PP2A/PP4.

Experimental Protocols

The characterization of fostriecin's inhibitory activity relies on robust experimental methodologies. A standard protocol for determining phosphatase inhibition is outlined below.

Protein Phosphatase Inhibition Assay

This assay measures the ability of fostriecin to inhibit the dephosphorylation of a substrate by a specific protein phosphatase.

Materials:

• Purified recombinant protein phosphatases (PP1, PP2A, PP4, PP5)

• Fostriecin (dissolved in an appropriate solvent, e.g., DMSO)

• [³²P]-labeled phosphohistone (substrate)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, 0.1 mM EDTA, 1 mM DTT)

• Trichloroacetic acid (TCA)

• Scintillation counter

Procedure:

• Prepare serial dilutions of fostriecin in the assay buffer.

• In a microcentrifuge tube, combine the purified phosphatase enzyme with the different concentrations of fostriecin or vehicle control.

• Pre-incubate the enzyme-inhibitor mixture for a defined period (e.g., 10-15 minutes) at 30°C to allow for binding.

• Initiate the phosphatase reaction by adding the [³²P]-labeled phosphohistone substrate.

• Incubate the reaction mixture at 30°C for a specific time, ensuring the reaction remains in the linear range.

• Terminate the reaction by adding a solution of TCA to precipitate the protein.

• Centrifuge the tubes to pellet the precipitated protein.

• Carefully collect the supernatant containing the released [³²P] inorganic phosphate.

• Quantify the amount of released [³²P] using a scintillation counter.

• Calculate the percentage of inhibition for each fostriecin concentration relative to the vehicle control.

• Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the fostriecin concentration and fitting the data to a dose-response curve.

A generalized workflow for determining the IC₅₀ of fostriecin.

Conclusion

Fostriecin stands out as a highly potent and selective inhibitor of PP2A and PP4. Its well-defined mechanism of action and profound effects on cell cycle regulation have made it an invaluable tool for dissecting the complex roles of these phosphatases in cellular physiology and disease. For drug development professionals, fostriecin represents a promising chemical scaffold for the design of next-generation phosphatase inhibitors with therapeutic potential in oncology and other disease areas where PP2A and PP4 are implicated. Further research focusing on improving its stability and exploring its therapeutic window will be crucial for translating the promise of fostriecin into clinical applications.

References

• 1. Fostriecin - Wikipedia [en.wikipedia.org]
• 2. Fostriecin: chemistry and biology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Targeting Protein Serine/Threonine Phosphatases for Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Facebook [cancer.gov]
• 6. researchgate.net [researchgate.net]
• 7. Structure-Activity Relationship Studies of Fostriecin, Cytostatin, and Key Analogs, with PP1, PP2A, PP5, and (β12–β13)-Chimeras (PP1/PP2A and PP5/PP2A), Provide Further Insight into the Inhibitory Actions of Fostriecin Family Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Concise Synthesis of Fostriecin and Analogs through Late-Stage Chemoenzymatic Installation of Their Key Pharmacophores - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Suppression of ser/thr phosphatase 4 (PP4C/PPP4C) mimics a novel post-mitotic action of fostriecin, producing mitotic slippage followed by tetraploid cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Antitumor antibiotic fostriecin covalently binds to cysteine-269 residue of protein phosphatase 2A catalytic subunit in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Fostriecin, an antitumor antibiotic with inhibitory activity against serine/threonine protein phosphatases types 1 (PP1) and 2A (PP2A), is highly selective for PP2A - PubMed [pubmed.ncbi.nlm.nih.gov]

Fostriecin's Role in Mitotic Entry Checkpoint Inhibition: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth examination of fostriecin's mechanism of action as a potent inhibitor of the mitotic entry checkpoint. It details the underlying signaling pathways, presents key quantitative data, and outlines the experimental protocols used to elucidate its function. Fostriecin's high selectivity for specific protein phosphatases makes it a valuable tool for cell biology research and a subject of interest in oncology drug development.

Core Mechanism of Action: Inhibition of Protein Phosphatase 2A

Fostriecin's primary biological activity stems from its potent and selective inhibition of Protein Phosphatase 2A (PP2A) and the related PP4.[1][2][3][4] Initially, its antitumor properties were attributed to topoisomerase II inhibition, but subsequent research revealed that it is a much more powerful inhibitor of PP2A, with IC50 values in the low nanomolar range.[4][5][6] This inhibition is highly selective, as fostriecin (B16959) is a weak inhibitor of other serine/threonine phosphatases like PP1 and PP5.[1][2] The interaction is covalent, with fostriecin binding to a specific cysteine residue (Cys269) in the catalytic subunit of PP2A.[7][8]

The inhibition of PP2A disrupts the delicate balance of phosphorylation and dephosphorylation that governs the cell cycle. Specifically, it abrogates the G2/M checkpoint, which ensures that cells do not enter mitosis with damaged or incompletely replicated DNA.[5][6] By inhibiting PP2A, fostriecin forces cells to enter mitosis prematurely, a mechanism that contributes to its antitumor effects.[3][4][5] This can lead to aberrant mitotic events, including abnormal centrosome replication and the formation of defective mitotic spindles, ultimately resulting in G2/M phase arrest and apoptosis.[9][10][11][12]

Quantitative Data: Inhibitory Potency of Fostriecin

The following table summarizes the half-maximal inhibitory concentrations (IC50) of fostriecin against various protein phosphatases and topoisomerase II, highlighting its selectivity for PP2A and PP4.

Target Protein	IC50 Value	Notes	Reference
Protein Phosphatase 2A (PP2A)	0.2 - 40 nM	Potent inhibition. The range reflects variations in experimental conditions. A commonly cited value is in the low nanomolar range (e.g., 1.4 nM, 3.2 nM).	[1][2][5]
Protein Phosphatase 4 (PP4)	~3 nM	Potent inhibition, similar to PP2A.	[3][13]
Protein Phosphatase 1 (PP1)	4 - 131 µM	Weak inhibition, demonstrating high selectivity of fostriecin for PP2A/PP4 over PP1.	[2][5]
Protein Phosphatase 5 (PP5)	~60 µM	Weak inhibition.	[1]
Topoisomerase II	40 µM	Initial proposed target, but inhibition is significantly weaker than for PP2A.	[4][5][6]

Signaling Pathway of Mitotic Entry Checkpoint Inhibition

Fostriecin's circumvention of the G2/M checkpoint is mediated through its inhibition of PP2A, which plays a crucial role in regulating the activity of Cyclin-Dependent Kinase 1 (CDK1), the master regulator of mitosis. The PP2A-B55δ holoenzyme, in particular, is a key regulator of mitotic entry.[14][15][16]

In a normal cell cycle, the activity of the CDK1/Cyclin B complex is held in check by inhibitory phosphorylation on Thr14 and Tyr15.[17] These phosphorylations are carried out by the kinases Wee1 and Myt1.[17][18] For mitosis to proceed, these inhibitory phosphates must be removed by the phosphatase Cdc25. PP2A acts as a negative regulator of this process by maintaining Cdc25 in an inactive state and Wee1 in an active state.

By inhibiting PP2A, fostriecin disrupts this control mechanism. The lack of PP2A activity leads to the hyperphosphorylation and activation of Cdc25, and the inactivation of Wee1. This results in the rapid dephosphorylation and activation of the CDK1/Cyclin B complex, triggering a premature entry into mitosis, even in the presence of DNA damage or replication stress.[5][6]

Caption: Fostriecin inhibits PP2A, leading to the activation of CDK1 and premature mitotic entry.

Experimental Protocols

Detailed methodologies for key experiments cited in the study of fostriecin are provided below.

In Vitro Protein Phosphatase Activity Assay

This assay measures the ability of fostriecin to inhibit the dephosphorylation of a substrate by purified protein phosphatases.

Workflow Diagram

Caption: Workflow for determining the IC50 of fostriecin via a phosphatase activity assay.

Methodology:

• Substrate Preparation: A protein substrate, such as histone H1, is phosphorylated using [γ-32P]ATP and a suitable kinase (e.g., protein kinase A). The resulting 32P-labeled phosphohistone is purified to remove unincorporated ATP.

• Enzyme Preparation: Purified catalytic subunits of the protein phosphatases of interest (e.g., PP1, PP2A, PP5) are obtained from commercial sources or through recombinant expression and purification.

• Inhibition Assay:

  • Reactions are set up in a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.4, 0.1 mM EDTA, 5 mM DTT, 0.1 mg/ml BSA).

  • A fixed amount of purified phosphatase is pre-incubated with varying concentrations of fostriecin (or a vehicle control) for approximately 10 minutes at 30°C.

  • The dephosphorylation reaction is initiated by the addition of the 32P-labeled phosphohistone substrate.

  • The reaction is allowed to proceed for a defined period (e.g., 10 minutes) during which the dephosphorylation of the substrate remains in the linear range.

  • The reaction is terminated by the addition of a precipitating agent, such as 20% trichloroacetic acid.

• Quantification:

  • The sample is centrifuged to pellet the remaining phosphoprotein.

  • The amount of 32P released into the supernatant is quantified using liquid scintillation counting.

  • The percentage of inhibition at each fostriecin concentration is calculated relative to the vehicle control.

• Data Analysis: IC50 values are determined by plotting the percentage of inhibition against the logarithm of the fostriecin concentration and fitting the data to a sigmoidal dose-response curve.

(Protocol adapted from methodologies described in[1])

Cell Cycle Analysis by Flow Cytometry

This method is used to determine the effect of fostriecin on cell cycle progression, specifically its ability to induce G2/M arrest.

Methodology:

• Cell Culture and Treatment:

  • A suitable cell line (e.g., HeLa, CHO) is cultured under standard conditions.

  • Cells are synchronized, if necessary, at a specific phase of the cell cycle (e.g., G1/S boundary with aphidicolin).

  • Cells are treated with various concentrations of fostriecin (e.g., 1-20 µM) or a vehicle control for a specified time course (e.g., 12, 24, 48 hours).

• Cell Harvesting and Fixation:

  • Adherent cells are harvested by trypsinization, while suspension cells are collected by centrifugation.

  • Cells are washed with phosphate-buffered saline (PBS) and then fixed to permeabilize the cell membrane. A common method is dropwise addition of ice-cold 70% ethanol (B145695) while vortexing, followed by incubation at -20°C for at least 2 hours.

• Staining:

  • Fixed cells are washed with PBS to remove the ethanol.

  • Cells are resuspended in a staining solution containing a DNA-intercalating fluorescent dye (e.g., propidium (B1200493) iodide or DAPI) and RNase A (to prevent staining of double-stranded RNA).

  • The suspension is incubated in the dark for at least 30 minutes at room temperature.

• Flow Cytometry Analysis:

  • The stained cells are analyzed on a flow cytometer.

  • The fluorescent signal from the DNA dye is measured for each cell. The intensity of the fluorescence is directly proportional to the amount of DNA.

  • Data from a large population of cells (e.g., 10,000-20,000) is collected.

• Data Interpretation:

  • A histogram of DNA content is generated. Cells in G1 phase will have a 2N DNA content, cells in S phase will have between 2N and 4N, and cells in G2 or M phase will have a 4N DNA content.

  • The percentage of cells in each phase of the cell cycle is quantified using cell cycle analysis software. An accumulation of cells in the 4N peak is indicative of a G2/M arrest.

(Protocol based on general methodologies for cell cycle analysis and descriptions in[9][11])

Immunofluorescence Microscopy for Mitotic Spindle Analysis

This technique is used to visualize the cellular effects of fostriecin, such as the formation of aberrant mitotic spindles and abnormal centrosome amplification.

Methodology:

• Cell Culture and Treatment: Cells are grown on sterile glass coverslips and treated with fostriecin as described for the cell cycle analysis.

• Fixation and Permeabilization:

  • Cells are washed with PBS and then fixed with a suitable fixative, such as 4% paraformaldehyde in PBS for 15 minutes at room temperature.

  • The fixative is removed, and cells are permeabilized with a detergent solution (e.g., 0.25% Triton X-100 in PBS) for 10 minutes to allow antibody access to intracellular structures.

• Immunostaining:

  • Coverslips are blocked with a blocking buffer (e.g., 1% BSA in PBS) for 1 hour to reduce non-specific antibody binding.

  • Cells are incubated with a primary antibody against a component of the mitotic spindle, such as anti-α-tubulin or anti-β-tubulin, for 1-2 hours at room temperature or overnight at 4°C.

  • After washing with PBS, cells are incubated with a fluorescently-labeled secondary antibody that recognizes the primary antibody (e.g., Alexa Fluor 488-conjugated goat anti-mouse IgG) for 1 hour in the dark.

  • To visualize chromosomes, a DNA stain like DAPI is included in the final wash steps.

• Mounting and Imaging:

  • The coverslips are mounted onto microscope slides using an anti-fade mounting medium.

  • The slides are imaged using a fluorescence or confocal microscope equipped with the appropriate filters for the chosen fluorophores.

• Analysis: The morphology of the mitotic spindles and the number of centrosomes per cell are examined. Fostriecin-treated cells are compared to control cells to identify abnormalities such as multipolar spindles or an increased number of centrosomes.[9][10]

(Protocol based on standard immunofluorescence techniques and descriptions in[9][10])

References

• 1. Structure-Activity Relationship Studies of Fostriecin, Cytostatin, and Key Analogs, with PP1, PP2A, PP5, and (β12–β13)-Chimeras (PP1/PP2A and PP5/PP2A), Provide Further Insight into the Inhibitory Actions of Fostriecin Family Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fostriecin, an antitumor antibiotic with inhibitory activity against serine/threonine protein phosphatases types 1 (PP1) and 2A (PP2A), is highly selective for PP2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Targeting Protein Serine/Threonine Phosphatases for Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antitumor drug fostriecin inhibits the mitotic entry checkpoint and protein phosphatases 1 and 2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Antitumor antibiotic fostriecin covalently binds to cysteine-269 residue of protein phosphatase 2A catalytic subunit in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Structure-activity relationship studies of fostriecin, cytostatin, and key analogs, with PP1, PP2A, PP5, and( beta12-beta13)-chimeras (PP1/PP2A and PP5/PP2A), provide further insight into the inhibitory actions of fostriecin family inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Fostriecin-mediated G2-M-phase growth arrest correlates with abnormal centrosome replication, the formation of aberrant mitotic spindles, and the inhibition of serine/threonine protein phosphatase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 11. aacrjournals.org [aacrjournals.org]
• 12. Suppression of ser/thr phosphatase 4 (PP4C/PPP4C) mimics a novel post-mitotic action of fostriecin, producing mitotic slippage followed by tetraploid cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Concise Synthesis of Fostriecin and Analogs through Late-Stage Chemoenzymatic Installation of Their Key Pharmacophores - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Regulated activity of PP2A-B55 delta is crucial for controlling entry into and exit from mitosis in Xenopus egg extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. embopress.org [embopress.org]
• 16. PP2A function toward mitotic kinases and substrates during the cell cycle - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Regulation of G2/M Transition by Inhibition of WEE1 and PKMYT1 Kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Cdk1-dependent regulation of the mitotic inhibitor Wee1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Fostriecin's Covalent Embrace: A Technical Guide to its Interaction with the PP2A Catalytic Subunit

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the covalent binding mechanism of fostriecin (B16959) to the catalytic subunit of protein phosphatase 2A (PP2A). Fostriecin, a potent antitumor antibiotic isolated from Streptomyces pulveraceus, exerts its biological activity through the specific inhibition of PP2A, a critical serine/threonine phosphatase involved in regulating a multitude of cellular processes. This document details the molecular interactions, quantitative binding data, experimental methodologies used for its characterization, and the downstream signaling consequences of this covalent modification.

The Covalent Binding Mechanism

Fostriecin's inhibitory action on PP2A is distinguished by its covalent and highly specific nature. The molecule features an α,β-unsaturated lactone moiety that is crucial for its interaction with the PP2A catalytic subunit (PP2Ac). Through a conjugate addition reaction, fostriecin forms a covalent bond with a specific cysteine residue within the PP2Ac active site.[1]

Experimental evidence has definitively identified Cysteine-269 (Cys269) as the site of covalent adduction.[1][2] This residue is located in the β12–β13 loop, a region adjacent to the highly conserved catalytic pocket of PP2A.[2][3] The formation of this covalent bond irreversibly inhibits the phosphatase activity of PP2A, leading to the hyperphosphorylation of its downstream substrates and subsequent cellular effects.

The specificity of fostriecin for PP2A over other phosphatases, such as PP1, is attributed to the unique presence of this cysteine residue in the β12–β13 loop of PP2A.[2] This structural feature provides a unique target for covalent modification, explaining the high selectivity of fostriecin.

Quantitative Inhibition Data

The potency and selectivity of fostriecin's inhibition of PP2A and other protein phosphatases have been quantified through various studies. The following tables summarize the key inhibitory concentration (IC50) values reported in the literature.

Phosphatase	Fostriecin IC50	Reference
PP2A	0.2 nM - 40 nM	[3][4][5][6][7]
PP4	~3 nM - 4 nM	[3][4]
PP1	4 µM - 131 µM	[4][6][7]
PP5	~60 µM	[3][5]
Topoisomerase II	~40 µM	[6][8]

Fostriecin Analog	PP2A IC50	PP1 IC50	PP5 IC50	Reference
Fostriecin (1)	1.4 ± 0.3 nM	~60 µM	~60 µM	[5]
Cytostatin (2)	29.0 ± 7.0 nM	>100 µM	>100 µM	[5]
Dephosphofostriecin (7)	>100 µM	N/D	N/D	[5]
Dephosphocytostatin (8)	>100 µM	N/D	N/D	[5]

Experimental Protocols

The elucidation of fostriecin's covalent binding to PP2Ac has been made possible through a combination of biochemical and analytical techniques. Below are detailed methodologies for key experiments.

Biotin-Labeled Fostriecin Pull-Down Assay

This assay is designed to demonstrate the direct binding of fostriecin to the PP2A catalytic subunit in a cellular context.[1]

Objective: To isolate and identify cellular proteins that directly bind to fostriecin.

Methodology:

• Synthesis of Biotin-labeled Fostriecin (bio-Fos): Fostriecin is chemically modified to incorporate a biotin (B1667282) tag, creating bio-Fos. This allows for the subsequent capture of the fostriecin-protein complex using streptavidin-coated beads.

• Cell Lysis: HeLa S3 cells are harvested and lysed to prepare a total cell lysate containing the native protein pool.

• Incubation: The cell lysate is incubated with bio-Fos to allow for the formation of the covalent adduct between bio-Fos and its target proteins.

• Pull-Down: Streptavidin-coated magnetic beads are added to the lysate. The high affinity of biotin for streptavidin results in the capture of the bio-Fos-protein complexes.

• Washing: The beads are washed multiple times to remove non-specifically bound proteins.

• Elution: The bound proteins are eluted from the beads.

• Western Blot Analysis: The eluted proteins are separated by SDS-PAGE, transferred to a membrane, and probed with an antibody specific for the PP2A catalytic subunit to confirm its presence.

Mass Spectrometry for Covalent Adduct Identification

This method provides direct evidence of the covalent bond formation and identifies the specific amino acid residue involved.[1]

Objective: To identify the precise site of fostriecin adduction on the PP2A catalytic subunit.

Methodology:

• In vitro Reaction: Recombinant PP2A catalytic subunit is incubated with fostriecin to form the covalent adduct.

• Proteolytic Digestion: The fostriecin-PP2Ac complex is subjected to digestion with a protease (e.g., trypsin) to generate smaller peptide fragments.

• Mass Spectrometry Analysis: The resulting peptide mixture is analyzed by Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) mass spectrometry.

• Peptide Mass Fingerprinting: The masses of the resulting peptides are measured and compared to the theoretical masses of peptides from the unmodified PP2Ac sequence.

• Identification of Modified Peptide: A peptide with a mass shift corresponding to the addition of a fostriecin molecule is identified.

• Tandem Mass Spectrometry (MS/MS): The modified peptide is fragmented, and the masses of the fragment ions are analyzed to determine the exact amino acid residue to which fostriecin is attached.

Signaling Pathways and Logical Relationships

The covalent inhibition of PP2A by fostriecin triggers a cascade of downstream signaling events, ultimately leading to cell cycle arrest and apoptosis. The following diagrams illustrate these pathways and experimental workflows.

References

• 1. Antitumor antibiotic fostriecin covalently binds to cysteine-269 residue of protein phosphatase 2A catalytic subunit in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structure-activity relationship studies of fostriecin, cytostatin, and key analogs, with PP1, PP2A, PP5, and( beta12-beta13)-chimeras (PP1/PP2A and PP5/PP2A), provide further insight into the inhibitory actions of fostriecin family inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Suppression of ser/thr phosphatase 4 (PP4C/PPP4C) mimics a novel post-mitotic action of fostriecin, producing mitotic slippage followed by tetraploid cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Structure-Activity Relationship Studies of Fostriecin, Cytostatin, and Key Analogs, with PP1, PP2A, PP5, and (β12–β13)-Chimeras (PP1/PP2A and PP5/PP2A), Provide Further Insight into the Inhibitory Actions of Fostriecin Family Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Fostriecin, an antitumor antibiotic with inhibitory activity against serine/threonine protein phosphatases types 1 (PP1) and 2A (PP2A), is highly selective for PP2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Targeting Protein Serine/Threonine Phosphatases for Drug Development - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Fostriecin in Cancer Cell Line Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fostriecin, a natural product isolated from Streptomyces pulveraceus, is a potent and highly selective inhibitor of protein phosphatase 2A (PP2A) and protein phosphatase 4 (PP4).[1][2] By targeting these key serine/threonine phosphatases, Fostriecin disrupts cellular signaling pathways that are critical for cell cycle progression and survival, leading to cell cycle arrest and apoptosis in various cancer cell lines.[3][4] These characteristics make Fostriecin a valuable tool for cancer research and a potential candidate for therapeutic development.

This document provides detailed application notes and experimental protocols for the use of Fostriecin in cancer cell line studies, intended to guide researchers in their investigation of its anti-cancer properties.

Mechanism of Action

Fostriecin exerts its primary anti-tumor effects through the potent and selective inhibition of the catalytic subunits of PP2A and PP4.[1][2] This inhibition leads to the hyperphosphorylation of numerous downstream protein substrates, disrupting the normal regulation of key cellular processes. The primary consequence of Fostriecin treatment in cancer cells is the abrogation of the G2/M checkpoint, forcing cells to enter mitosis prematurely, which ultimately triggers apoptotic cell death.[5][6]

Quantitative Data Summary

The inhibitory and cytotoxic potency of Fostriecin is summarized in the tables below. Table 1 details the half-maximal inhibitory concentrations (IC50) against key enzyme targets, while Table 2 presents the growth inhibitory (GI50) values across a panel of human cancer cell lines from the National Cancer Institute (NCI-60) screen.

Table 1: Fostriecin Enzyme Inhibition

Target Enzyme	IC50
Protein Phosphatase 2A (PP2A)	1.4 - 3.2 nM[1]
Protein Phosphatase 4 (PP4)	~3 nM
Protein Phosphatase 1 (PP1)	4 µM - 131 µM[1]
Topoisomerase II	40 µM

Table 2: Fostriecin Cytotoxicity (GI50) in NCI-60 Human Cancer Cell Lines

Cancer Type	Cell Line	GI50 (µM)
Leukemia	CCRF-CEM	0.038
HL-60(TB)	0.045
K-562	0.051
MOLT-4	0.035
RPMI-8226	0.042
SR	0.034
Non-Small Cell Lung Cancer	A549/ATCC	0.061
EKVX	0.039
HOP-62	0.048
HOP-92	0.055
NCI-H226	0.052
NCI-H23	0.058
NCI-H322M	0.049
NCI-H460	0.044
NCI-H522	0.072
Colon Cancer	COLO 205	0.053
HCC-2998	0.068
HCT-116	0.051
HCT-15	0.065
HT29	0.075
KM12	0.057
SW-620	0.054
CNS Cancer	SF-268	0.059
SF-295	0.063
SF-539	0.056
SNB-19	0.069
SNB-75	0.071
U251	0.062
Melanoma	LOX IMVI	0.050
MALME-3M	0.064
M14	0.047
SK-MEL-2	0.058
SK-MEL-28	0.073
SK-MEL-5	0.066
UACC-257	0.055
UACC-62	0.049
Ovarian Cancer	IGROV1	0.046
OVCAR-3	0.053
OVCAR-4	0.049
OVCAR-5	0.057
OVCAR-8	0.048
NCI/ADR-RES	0.081
SK-OV-3	0.070
Renal Cancer	786-0	0.060
A498	0.077
ACHN	0.063
CAKI-1	0.068
RXF 393	0.052
SN12C	0.061
TK-10	0.054
UO-31	0.067
Prostate Cancer	PC-3	0.074
DU-145	0.080
Breast Cancer	MCF7	0.069
MDA-MB-231/ATCC	0.062
HS 578T	0.078
BT-549	0.059
T-47D	0.065
MDA-MB-468	0.056

Data obtained from the NCI Developmental Therapeutics Program database (NSC: 339638). GI50 is the concentration of Fostriecin required to inhibit the growth of treated cells by 50% relative to untreated controls.

Signaling Pathways Affected by Fostriecin

Fostriecin's inhibition of PP2A disrupts the delicate balance of phosphorylation required for proper cell cycle control, primarily impacting the G2/M transition. The simplified pathway below illustrates the key molecular events downstream of Fostriecin treatment.

References

• 1. Developmental Therapeutics Program (DTP) - NCI [dctd.cancer.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. CellMiner - Query Drug Data | Genomics and Pharmacology Facility [discover.nci.nih.gov]
• 4. DTP Bulk Data for Download - NCI [dctd.cancer.gov]
• 5. Developmental Therapeutics – Carbone Cancer Center – UW–Madison [cancer.wisc.edu]
• 6. Developmental Therapeutics Research Program | Roswell Park Comprehensive Cancer Center - Buffalo, NY [roswellpark.org]

Fostriecin: A Potent Tool for Interrogating Signal Transduction Pathways

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Fostriecin (B16959), a natural product isolated from Streptomyces pulveraceus, has emerged as a powerful pharmacological agent for the study of cellular signaling. Its primary mechanism of action is the potent and highly selective inhibition of serine/threonine protein phosphatase 2A (PP2A) and protein phosphatase 4 (PP4).[1][2][3] This specificity makes fostriecin an invaluable tool for dissecting the complex roles of these phosphatases in a multitude of cellular processes, including cell cycle regulation, apoptosis, and DNA damage response. These application notes provide a comprehensive overview of fostriecin's utility in signal transduction research, complete with detailed protocols for its application in key cellular assays.

Mechanism of Action

Fostriecin exerts its biological effects through the covalent modification of a specific cysteine residue within the catalytic subunit of PP2A.[4] This irreversible binding leads to the potent and selective inhibition of PP2A and the closely related PP4. The inhibitory activity of fostriecin is significantly higher for PP2A and PP4 compared to other protein phosphatases such as PP1 and PP5, highlighting its utility as a specific inhibitor for studying PP2A/PP4-mediated signaling events.[1][5][6]

Quantitative Data Summary

The inhibitory potency of fostriecin against various protein phosphatases and other enzymes has been quantitatively determined, providing a clear rationale for its use as a selective PP2A/PP4 inhibitor.

Target Enzyme	IC50 Value	Reference(s)
Protein Phosphatase 2A (PP2A)	1.4 - 40 nM	[1][3][5][7][8]
Protein Phosphatase 4 (PP4)	3 nM	[3]
Protein Phosphatase 1 (PP1)	4 - 131 µM	[3][5][7][8]
Protein Phosphatase 5 (PP5)	~60 µM	[1]
Protein Phosphatase 2B (PP2B)	No apparent inhibition	[3][5]
Topoisomerase II	40 µM	[7][8][9]

Applications in Signal Transduction Research

Fostriecin's potent inhibition of PP2A and PP4 has significant downstream effects on numerous signaling pathways, making it a valuable tool for investigating:

• Cell Cycle Control: Fostriecin treatment leads to a G2/M phase arrest in the cell cycle.[2][10] This is attributed to the inhibition of PP2A, which is crucial for the dephosphorylation and activation of key mitotic regulators. The disruption of this process results in aberrant centrosome replication and the formation of abnormal mitotic spindles.[10]

• Apoptosis Induction: By inhibiting PP2A/PP4, fostriecin can trigger programmed cell death, or apoptosis.[11][12] This makes it a compound of interest in cancer research, as it can selectively induce apoptosis in tumor cells.

• DNA Damage Response: PP2A and PP4 are implicated in the DNA damage response pathway. Fostriecin can modulate the activity of key kinases such as ATM and ATR, influencing the cellular response to genotoxic stress.[2][13]

Signaling Pathway Diagrams

The following diagrams illustrate the key signaling pathways affected by fostriecin.

Fostriecin's effect on the G2/M cell cycle checkpoint.

Fostriecin's role in promoting apoptosis.

Experimental Protocols

The following are detailed protocols for key experiments utilizing fostriecin to study its effects on signal transduction.

Protein Phosphatase Activity Assay

This protocol is for determining the in vitro inhibitory activity of fostriecin on protein phosphatases.

Materials:

• Purified protein phosphatase (e.g., PP2A, PP1)

• Phosphorylated substrate (e.g., ³²P-labeled phosphorylase a or a synthetic phosphopeptide)

• Fostriecin stock solution (in DMSO or water)

• Assay buffer (e.g., 50 mM Tris-HCl pH 7.4, 1 mM EDTA, 1 mM DTT, 0.1% β-mercaptoethanol)

• Trichloroacetic acid (TCA)

• Scintillation counter and vials

Procedure:

• Prepare serial dilutions of fostriecin in the assay buffer.

• In a microcentrifuge tube, combine the assay buffer, the diluted fostriecin (or vehicle control), and the purified protein phosphatase.

• Pre-incubate the mixture for 10-15 minutes at 30°C.

• Initiate the phosphatase reaction by adding the ³²P-labeled substrate.

• Incubate for 10-30 minutes at 30°C. The incubation time should be within the linear range of the enzyme activity.

• Terminate the reaction by adding cold TCA to a final concentration of 5-10%.

• Centrifuge at 12,000 x g for 5 minutes to pellet the unreacted substrate.

• Transfer an aliquot of the supernatant (containing the released ³²P-inorganic phosphate) to a scintillation vial.

• Measure the radioactivity using a scintillation counter.

• Calculate the percentage of inhibition for each fostriecin concentration and determine the IC50 value.

Workflow for the Protein Phosphatase Activity Assay.

Cell Cycle Analysis by Flow Cytometry

This protocol details how to analyze the effect of fostriecin on the cell cycle distribution of a cell population.

Materials:

• Cultured cells (e.g., HeLa, Jurkat)

• Fostriecin stock solution

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA (for adherent cells)

• 70% ethanol (B145695) (ice-cold)

• Propidium (B1200493) iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Seed cells in culture plates and allow them to adhere and grow to 50-60% confluency.

• Treat the cells with various concentrations of fostriecin (e.g., 10 nM - 1 µM) or a vehicle control (DMSO) for a specified time (e.g., 24 hours).

• Harvest the cells. For adherent cells, wash with PBS, detach with trypsin-EDTA, and collect by centrifugation. For suspension cells, collect by centrifugation.

• Wash the cell pellet with ice-cold PBS.

• Fix the cells by resuspending the pellet in ice-cold 70% ethanol while vortexing gently. Incubate at -20°C for at least 2 hours (or overnight).

• Centrifuge the fixed cells and wash with PBS to remove the ethanol.

• Resuspend the cell pellet in PI staining solution.

• Incubate in the dark at room temperature for 30 minutes.

• Analyze the samples on a flow cytometer.

• Use cell cycle analysis software to determine the percentage of cells in G1, S, and G2/M phases.

Apoptosis Assay using Annexin V/Propidium Iodide Staining

This protocol is for quantifying the induction of apoptosis by fostriecin.

Materials:

• Cultured cells

• Fostriecin stock solution

• Cell culture medium

• PBS

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, propidium iodide, and binding buffer)

• Flow cytometer

Procedure:

• Seed and treat cells with fostriecin as described in the cell cycle analysis protocol.

• Harvest the cells (including any floating cells from the supernatant for adherent cultures).

• Wash the cells twice with ice-cold PBS.

• Resuspend the cells in 1X binding buffer at a concentration of 1 x 10⁶ cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of propidium iodide to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X binding buffer to each tube.

• Analyze the samples by flow cytometry within 1 hour.

• Differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Immunofluorescence Staining of Mitotic Spindles

This protocol allows for the visualization of mitotic spindle morphology in cells treated with fostriecin.

Materials:

• Cells grown on coverslips

• Fostriecin stock solution

• Paraformaldehyde (PFA) or methanol (B129727) for fixation

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 1% BSA in PBS)

• Primary antibody against α-tubulin

• Fluorophore-conjugated secondary antibody

• DAPI or Hoechst for nuclear counterstaining

• Mounting medium

• Fluorescence microscope

Procedure:

• Seed cells on sterile coverslips in a culture plate and treat with fostriecin as described previously.

• Fix the cells with 4% PFA for 10 minutes at room temperature or with ice-cold methanol for 10 minutes at -20°C.

• Wash the cells three times with PBS.

• Permeabilize the cells with permeabilization buffer for 10 minutes.

• Wash three times with PBS.

• Block non-specific antibody binding with blocking buffer for 1 hour at room temperature.

• Incubate with the primary antibody (anti-α-tubulin) diluted in blocking buffer overnight at 4°C.

• Wash three times with PBS.

• Incubate with the fluorophore-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature in the dark.

• Wash three times with PBS.

• Counterstain the nuclei with DAPI or Hoechst for 5 minutes.

• Wash with PBS and mount the coverslips on microscope slides using mounting medium.

• Visualize the mitotic spindles using a fluorescence microscope.

Conclusion

Fostriecin's high selectivity for PP2A and PP4 makes it an indispensable tool for researchers investigating the roles of these phosphatases in signal transduction. The protocols provided herein offer a starting point for utilizing fostriecin to explore its effects on cell cycle progression, apoptosis, and other cellular processes. Careful experimental design and optimization will enable researchers to further elucidate the intricate signaling networks regulated by PP2A and PP4.

References

• 1. benchchem.com [benchchem.com]
• 2. promega.com [promega.com]
• 3. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 5. 7tmantibodies.com [7tmantibodies.com]
• 6. SerineThreonine Phosphatase Assay System Protocol [promega.com]
• 7. Structure-Activity Relationship Studies of Fostriecin, Cytostatin, and Key Analogs, with PP1, PP2A, PP5, and (β12–β13)-Chimeras (PP1/PP2A and PP5/PP2A), Provide Further Insight into the Inhibitory Actions of Fostriecin Family Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cell Cycle Assays for Flow Cytometry | Thermo Fisher Scientific - GH [thermofisher.com]
• 10. assaygenie.com [assaygenie.com]
• 11. researchgate.net [researchgate.net]
• 12. CST | Cell Signaling Technology [cellsignal.com]
• 13. cancer.wisc.edu [cancer.wisc.edu]

Application Notes &amp; Protocols: Fostriecin for Inducing Premature Mitosis in Research

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fostriecin (B16959) is a potent, water-soluble antitumor antibiotic originally isolated from Streptomyces pulveraceus. While initially investigated for its activity against topoisomerase II, its primary mechanism of action at cytotoxic concentrations is the highly selective inhibition of serine/threonine protein phosphatase 2A (PP2A) and, to a lesser extent, PP1 and PP4.[1][2][3][4] This potent inhibition disrupts the tightly regulated cell cycle checkpoints, particularly the G2/M transition. By preventing the dephosphorylation of key mitotic regulators, fostriecin forces cells to enter mitosis prematurely, even in the presence of unreplicated or damaged DNA.[1][4] This property makes fostriecin an invaluable tool for studying the mechanisms of mitotic entry, checkpoint control, and for inducing premature chromosome condensation (PCC) in interphase cells for cytogenetic analysis.

Mechanism of Action

The entry into mitosis is primarily driven by the activation of the Cyclin-Dependent Kinase 1 (Cdk1, also known as Cdc2) complexed with Cyclin B. The activity of this complex is tightly controlled by a balance of phosphorylation and dephosphorylation events. The kinase Wee1 and Myt1 phosphorylate Cdk1 on Threonine-14 and Tyrosine-15, holding it in an inactive state during the S and G2 phases. For mitotic entry, the phosphatase Cdc25 must remove these inhibitory phosphates.

The activity of both Wee1/Myt1 and Cdc25 is regulated by upstream kinases and phosphatases, including PP2A. Fostriecin acts as a potent inhibitor of PP2A.[1][2] By inhibiting PP2A, fostriecin prevents the dephosphorylation and inactivation of kinases that promote mitosis and/or prevents the dephosphorylation and activation of proteins that inhibit mitosis. The net effect is a sustained phosphorylation state of Cdk1/Cyclin B substrates, leading to a rapid and premature activation of the Cdk1/Cyclin B complex, which overrides the G2 checkpoint and drives the cell into mitosis.[5] Fostriecin achieves this by covalently binding to the Cysteine-269 residue of the PP2A catalytic subunit.[6]

Fostriecin inhibits PP2A, leading to Cdk1 activation and premature mitosis.

Data Presentation: Inhibitory Activity and Effective Concentrations

Fostriecin exhibits differential potency against various cellular targets. Its high selectivity for PP2A over other phosphatases and Topoisomerase II is key to its utility as a specific research tool.

Target Enzyme	IC50 (50% Inhibitory Concentration)	Effective Concentration in Cell Culture	Cell Line Examples	Reference
Protein Phosphatase 2A (PP2A)	3.2 nM - 40 nM	1 µM - 20 µM (for G2/M arrest)	CHO, BHK-21	[1][2][7]
Protein Phosphatase 1 (PP1)	4 µM - 131 µM	> 20 µM	-	[1][2][4]
Topoisomerase II	~40 µM	> 40 µM	-	[1][4][8]
Premature Chromosome Condensation	-	125 µM - 375 µM (for 1.5 - 2h)	BHK-21, Human Cancer Cells

Note: Effective concentrations in cell culture are typically much higher than in vitro IC50 values due to factors like cell permeability and cellular metabolism.

Experimental Protocols

Protocol 1: Preparation of Fostriecin Stock Solution

Materials:

• Fostriecin powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Sterile microcentrifuge tubes

Procedure:

• Precaution: Handle fostriecin powder in a chemical fume hood. Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• Reconstitution: Prepare a 10 mM stock solution by dissolving the fostriecin powder in DMSO. For example, to make 1 mL of a 10 mM stock, dissolve 4.14 mg of fostriecin (M.W. 414.39 g/mol ) in 1 mL of DMSO.

• Aliquoting: Vortex gently until fully dissolved. Aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.

• Storage: Store the aliquots at -20°C or -80°C for long-term stability. Avoid repeated freeze-thaw cycles.

Protocol 2: Induction of Premature Mitosis / Premature Chromosome Condensation (PCC)

This protocol provides a general guideline for inducing premature mitosis in adherent mammalian cells. Optimal conditions, including fostriecin concentration and incubation time, should be determined empirically for each cell line and experimental goal.

Materials:

• Adherent mammalian cells of interest (e.g., HeLa, U2OS, CHO)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• Fostriecin stock solution (10 mM in DMSO)

• Trypsin-EDTA

• Hypotonic solution (75 mM KCl)

• Carnoy's fixative (3:1 methanol:acetic acid, freshly prepared and chilled)

• Microscope slides

• DNA stain (e.g., DAPI or Hoechst 33342)

Procedure:

• Cell Seeding: Seed cells onto coverslips in a petri dish or directly into a multi-well plate at a density that will result in 50-70% confluency at the time of treatment. Culture overnight under standard conditions (e.g., 37°C, 5% CO₂).

• Synchronization (Optional): For a more homogenous population of cells entering mitosis, synchronization at the G1/S or S phase boundary can be beneficial. A common method is a single or double thymidine (B127349) block.

• Fostriecin Treatment:

  • Thaw an aliquot of the 10 mM fostriecin stock solution.

  • Dilute the stock solution directly into pre-warmed complete culture medium to achieve the desired final concentration (e.g., start with a range of 1 µM to 100 µM). A vehicle control (DMSO only) must be run in parallel.

  • Remove the old medium from the cells and replace it with the fostriecin-containing medium.

  • Incubate for the desired period (e.g., 1 to 4 hours). A time course is recommended to find the optimal window for observing premature mitosis.

• Cell Harvesting:

  • Aspirate the medium.

  • Wash the cells once with PBS.

  • Add trypsin-EDTA to detach the cells. Once detached, neutralize the trypsin with complete medium.

  • Transfer the cell suspension to a 15 mL conical tube and centrifuge at 500 x g for 5 minutes.

• Hypotonic Treatment:

  • Aspirate the supernatant carefully, leaving a small volume of liquid to resuspend the cell pellet.

  • Gently resuspend the pellet by flicking the tube.

  • Add 5-10 mL of pre-warmed (37°C) 75 mM KCl hypotonic solution dropwise while gently vortexing.

  • Incubate at 37°C for 10-20 minutes (optimize for your cell type).

• Fixation:

  • Add 1 mL of fresh, ice-cold Carnoy's fixative to the tube. Mix gently by inversion.

  • Centrifuge at 500 x g for 5 minutes.

  • Aspirate the supernatant and resuspend the pellet in 5-10 mL of fresh, cold fixative.

  • Repeat the fixation wash two more times. After the final wash, resuspend the cell pellet in a small volume (e.g., 0.5 mL) of fixative.

• Slide Preparation and Staining:

  • Drop the cell suspension from a height of ~30 cm onto a clean, humidified microscope slide.

  • Allow the slides to air dry.

  • Mount the slides with a mounting medium containing a DNA stain like DAPI or Hoechst.

  • Visualize under a fluorescence microscope. Look for the characteristic morphology of prematurely condensed chromosomes (PCCs), which appear as fragmented or pulverized (S-phase) or elongated but distinct (G2-phase) chromatin structures within cells that have not reached full mitotic size.[9]

Experimental workflow for inducing premature mitosis with fostriecin.

Protocol 3: Methods for Analysis

Confirmation of premature mitotic entry can be achieved through several methods:

• Fluorescence Microscopy: As described in Protocol 2, this is the most direct way to visualize PCCs. Cells in G1 will show single chromatid chromosomes, S-phase cells will show a "pulverized" chromatin appearance, and G2 cells will show double chromatid chromosomes.[10]

• Flow Cytometry: Analyze the cell cycle distribution. Fostriecin treatment typically causes an accumulation of cells in the G2/M peak (4N DNA content).[8] Staining for phospho-histone H3 (a mitotic marker) simultaneously with DNA content can quantify the percentage of cells entering mitosis.

• Immunofluorescence: Stain cells for key mitotic events.

  • Phospho-Histone H3 (Ser10): A robust marker for mitotic chromatin condensation.

  • Lamin A/C: To observe nuclear envelope breakdown, a key step in mitotic entry.[9]

  • α/β-Tubulin: To visualize the state of the microtubule network and check for aberrant spindle formation, which is a common outcome of fostriecin treatment.[7][9]

• Western Blotting: Probe cell lysates for the phosphorylation status of Cdk1 (loss of inhibitory phosphorylation) or the protein levels of key cell cycle regulators like Cyclin B. An increase in Cyclin B levels can be observed in cells arrested in mitosis.[11]

References

• 1. Antitumor drug fostriecin inhibits the mitotic entry checkpoint and protein phosphatases 1 and 2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fostriecin, an antitumor antibiotic with inhibitory activity against serine/threonine protein phosphatases types 1 (PP1) and 2A (PP2A), is highly selective for PP2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. aacrjournals.org [aacrjournals.org]
• 5. embopress.org [embopress.org]
• 6. Antitumor antibiotic fostriecin covalently binds to cysteine-269 residue of protein phosphatase 2A catalytic subunit in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Fostriecin-mediated G2-M-phase growth arrest correlates with abnormal centrosome replication, the formation of aberrant mitotic spindles, and the inhibition of serine/threonine protein phosphatase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Inhibition of type II topoisomerase by fostriecin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Drug-induced premature chromosome condensation (PCC) protocols: cytogenetic approaches in mitotic chromosome and interphase chromatin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Activation of Cdc2/cyclin B and inhibition of centrosome amplification in cells depleted of Plk1 by siRNA - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Optimizing Fostriecin concentration for cell culture experiments

Welcome to the . This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing Fostriecin (B16959) concentration for cell culture experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data presented in a clear and accessible format.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Fostriecin?

Fostriecin is a potent and highly selective inhibitor of Protein Phosphatase 2A (PP2A) and Protein Phosphatase 4 (PP4).[1][2][3] Initially, it was believed to be a DNA topoisomerase II inhibitor, but its effects on the cell cycle and its high potency are inconsistent with this earlier characterization.[1][2][4][5] Its antitumor properties are now largely attributed to its inhibition of PP2A and PP4, which leads to premature entry into mitosis and ultimately apoptosis in cancer cells.[1][4]

Q2: What is the recommended starting concentration range for Fostriecin in cell culture?

The optimal concentration of Fostriecin is highly dependent on the cell line and the specific experimental goals. Based on published data, a starting range of 10 nM to 1 µM is recommended for most cancer cell lines. It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific cell type.

Q3: How should I prepare and store Fostriecin?

Fostriecin is soluble in water up to 100 mM.[6] For cell culture experiments, it is advisable to prepare a concentrated stock solution (e.g., 1-10 mM in sterile water or DMSO) and store it at -20°C in small aliquots to avoid repeated freeze-thaw cycles. Be aware that the inhibitory activity of Fostriecin can be significantly reduced by exposure to weak acidic (pH <5.5) or basic (pH >7.5) conditions.[2]

Q4: What are the known off-target effects of Fostriecin?

While Fostriecin is highly selective for PP2A and PP4, it can inhibit other phosphatases at higher concentrations. It is a weak inhibitor of Protein Phosphatase 1 (PP1) and Protein Phosphatase 5 (PP5).[2][3] At very high concentrations (around 40 µM), it can also inhibit topoisomerase II.[1][4][5]

Troubleshooting Guide

This guide addresses common issues that may arise during experiments with Fostriecin.

Problem	Possible Cause(s)	Suggested Solution(s)
No observable effect on cell cycle or viability	1. Fostriecin concentration is too low: The chosen concentration may not be sufficient to inhibit PP2A/PP4 in your specific cell line. 2. Inactive Fostriecin: Improper storage or handling may have led to degradation. 3. Cell line is resistant: Some cell lines may have intrinsic resistance mechanisms.	1. Perform a dose-response curve: Test a wider range of concentrations (e.g., 1 nM to 100 µM) to determine the IC50 value for your cell line. 2. Prepare fresh Fostriecin stock: Ensure proper storage conditions and use a freshly prepared solution. 3. Try a different cell line: If possible, test Fostriecin on a cell line known to be sensitive.
High levels of cell death at low concentrations	1. Cell line is highly sensitive: Your cell line may be particularly susceptible to PP2A/PP4 inhibition. 2. Incorrect Fostriecin concentration: A calculation error may have resulted in a higher than intended concentration.	1. Lower the concentration range: Start with a much lower concentration range in your dose-response experiment (e.g., 0.1 nM to 100 nM). 2. Verify calculations and stock solution concentration: Double-check all calculations and consider preparing a fresh, verified stock solution.
Inconsistent results between experiments	1. Variability in cell culture conditions: Differences in cell density, passage number, or media can affect the cellular response.[7][] 2. Inconsistent Fostriecin activity: Repeated freeze-thaw cycles of the stock solution can lead to degradation.	1. Standardize experimental procedures: Use cells within a consistent passage number range, seed at the same density, and use the same batch of media and supplements. 2. Aliquot Fostriecin stock: Store Fostriecin in single-use aliquots to avoid freeze-thaw cycles.
Unexpected morphological changes	1. Fostriecin-induced cytoskeletal rearrangement: Inhibition of PP1 and PP2A can lead to hyperphosphorylation of proteins like vimentin (B1176767), causing changes in the intermediate filaments.[9]	1. Document and analyze morphological changes: These changes can be an indicator of Fostriecin's on-target activity. Use microscopy to document these effects.

Data Presentation

Table 1: Fostriecin IC50 Values for Protein Phosphatases

Protein Phosphatase	IC50 Value	Reference(s)
PP2A	1.5 - 40 nM	[2][5][6][10][11]
PP4	3 - 4 nM	[3][4][6]
PP1	4 - 131 µM	[5][6][10][11]
PP5	~60 µM	[2][3]
Topoisomerase II	~40 µM	[1][4][5]

Table 2: Reported Cytotoxic IC50 Values of Fostriecin in Various Cancer Cell Lines

Cell Line	Cancer Type	Reported IC50	Reference(s)
L1210	Mouse Leukemia	Not specified, but shows excellent antitumor activity	[12]
HeLa S3	Human Cervical Cancer	Not specified, but used to show direct binding to PP2Ac	[12]
Melanoma and Leukemia cell lines	-	Potent cytotoxic activity	[3]
Various rodent, simian, and human cell lines	-	Effect of mitotic entry checkpoint override observed	[10]

Note: Specific IC50 values for cytotoxicity in many cell lines are not consistently reported in the literature. It is highly recommended to determine the IC50 empirically for the cell line of interest.

Experimental Protocols

Protocol 1: Determination of Fostriecin IC50 using a Cell Viability Assay

Objective: To determine the concentration of Fostriecin that inhibits 50% of cell viability in a specific cell line.

Materials:

• Cell line of interest

• Complete cell culture medium

• Fostriecin stock solution (e.g., 10 mM in DMSO)

• 96-well clear-bottom cell culture plates

• Cell viability reagent (e.g., MTT, PrestoBlue™, CellTiter-Glo®)

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.

  • Incubate for 24 hours to allow for cell attachment.

• Fostriecin Treatment:

  • Prepare a serial dilution of Fostriecin in complete medium. A suggested starting range is 1 nM to 100 µM. Include a vehicle control (e.g., DMSO at the same final concentration as the highest Fostriecin dose).

  • Carefully remove the medium from the wells and add 100 µL of the Fostriecin dilutions or vehicle control to the respective wells.

  • Incubate for the desired treatment duration (e.g., 48 or 72 hours).

• Cell Viability Assessment:

  • Add the cell viability reagent to each well according to the manufacturer's instructions.

  • Incubate for the recommended time.

  • Measure the absorbance or fluorescence using a plate reader at the appropriate wavelength.

• Data Analysis:

  • Subtract the background reading (medium only).

  • Normalize the data to the vehicle control (set as 100% viability).

  • Plot the percentage of cell viability against the log of Fostriecin concentration.

  • Use a non-linear regression model (e.g., log(inhibitor) vs. response -- variable slope) to calculate the IC50 value.

Protocol 2: Cell Cycle Analysis by Flow Cytometry

Objective: To assess the effect of Fostriecin on cell cycle distribution.

Materials:

• Cell line of interest

• Complete cell culture medium

• Fostriecin

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• 70% ethanol (B145695) (ice-cold)

• Propidium iodide (PI)/RNase staining solution

• Flow cytometer

Procedure:

• Cell Treatment:

  • Seed cells in 6-well plates and allow them to attach overnight.

  • Treat cells with Fostriecin at the desired concentration (e.g., 1x, 5x, and 10x the determined IC50) and a vehicle control for a specified time (e.g., 24 hours).

• Cell Harvesting and Fixation:

  • Collect both adherent and floating cells.

  • Wash the cells with PBS.

  • Resuspend the cell pellet in a small volume of PBS.

  • While vortexing gently, add ice-cold 70% ethanol dropwise to fix the cells.

  • Incubate at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells and wash with PBS to remove the ethanol.

  • Resuspend the cell pellet in PI/RNase staining solution.

  • Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry:

  • Analyze the samples on a flow cytometer.

  • Use appropriate software to gate the cell population and analyze the cell cycle distribution (G1, S, G2/M phases).

Visualizations

Caption: Fostriecin's mechanism of action leading to apoptosis.

Caption: Workflow for determining Fostriecin IC50.

Caption: Troubleshooting workflow for unexpected Fostriecin results.

References

• 1. Targeting Protein Serine/Threonine Phosphatases for Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure-Activity Relationship Studies of Fostriecin, Cytostatin, and Key Analogs, with PP1, PP2A, PP5, and (β12–β13)-Chimeras (PP1/PP2A and PP5/PP2A), Provide Further Insight into the Inhibitory Actions of Fostriecin Family Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Suppression of ser/thr phosphatase 4 (PP4C/PPP4C) mimics a novel post-mitotic action of fostriecin, producing mitotic slippage followed by tetraploid cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Fostriecin sodium salt | Protein Se: R&D Systems [rndsystems.com]
• 7. mdpi.com [mdpi.com]
• 9. The antitumor drug fostriecin induces vimentin hyperphosphorylation and intermediate filament reorganization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Antitumor drug fostriecin inhibits the mitotic entry checkpoint and protein phosphatases 1 and 2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Fostriecin, an antitumor antibiotic with inhibitory activity against serine/threonine protein phosphatases types 1 (PP1) and 2A (PP2A), is highly selective for PP2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Antitumor antibiotic fostriecin covalently binds to cysteine-269 residue of protein phosphatase 2A catalytic subunit in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Fostriecin Technical Support Center: Overcoming Solubility and Stability Challenges

Welcome to the technical support center for fostriecin (B16959). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of fostriecin in your experiments. Here you will find answers to frequently asked questions and troubleshooting guides to help you overcome common challenges, particularly those related to solubility and stability in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of fostriecin?

A1: For long-term storage, it is recommended to prepare a concentrated stock solution in anhydrous dimethylformamide (DMF).[1] Fostriecin sodium salt is also soluble in water up to 100 mM and in ethanol (B145695) to 10 mM.[2]

Q2: What is the recommended storage condition for fostriecin?

A2: Fostriecin powder should be stored under desiccating conditions at -20°C for up to 12 months. Concentrated stock solutions in DMF can be stored at -20°C for two to three months.[1] Aqueous stock solutions are not recommended for long-term storage as they are unstable, even at 4°C for a few days.[1]

Q3: My fostriecin precipitated when I diluted my DMSO stock in an aqueous buffer. What should I do?

A3: Precipitation upon dilution of a DMSO stock in aqueous buffer is a common issue for hydrophobic compounds. To avoid this, you can try slowly adding the DMSO stock solution to a stirred aqueous buffer to facilitate mixing.[3] It is also crucial to ensure the final concentration of DMSO in your working solution is low, typically below 0.5%, to avoid both precipitation and cytotoxicity in cell-based assays.[3]

Q4: What is the optimal pH range for working with fostriecin in aqueous buffers?

A4: Fostriecin is sensitive to pH and its inhibitory activity can be significantly reduced by brief exposure to acidic (pH < 5.5) or basic (pH > 7.5) conditions.[1][4] Therefore, it is critical to maintain the pH of your aqueous solutions within the range of 5.5 to 7.5.[1]

Q5: How can I protect my fostriecin solution from degradation?

A5: Fostriecin's lactone ring is sensitive to oxidation and light.[1] To protect against oxidation in aqueous solutions, you can add freshly prepared ascorbic acid to a final concentration of 1 mM.[1] It is also advisable to protect solutions from light.

Troubleshooting Guides

Issue 1: Inconsistent or lower-than-expected activity of fostriecin in my assay.

Possible Cause	Troubleshooting Step
Degradation due to improper pH.	Verify the pH of your buffer is within the recommended range of 5.5-7.5.[1][4] Prepare fresh fostriecin solutions in a validated buffer for each experiment.
Oxidative degradation.	Add 1 mM freshly prepared ascorbic acid to your aqueous fostriecin solution to protect against oxidation.[1]
Improper storage of stock solutions.	Prepare fresh aqueous solutions for each experiment. If using a DMF stock, ensure it has been stored at -20°C for no longer than two to three months.[1]
Incorrect final concentration.	Re-calculate the required dilutions and ensure accurate pipetting. Consider verifying the concentration of your stock solution if possible.

Issue 2: Fostriecin precipitation in my cell culture medium.

Possible Cause	Troubleshooting Step
High final DMSO concentration.	Ensure the final concentration of DMSO in your cell culture medium is at a non-toxic level, typically ≤0.5%.[3] You may need to prepare a more concentrated DMSO stock to achieve a low final solvent concentration.
Poor mixing upon dilution.	Add the fostriecin stock solution dropwise to the cell culture medium while gently vortexing or swirling to ensure rapid and even dispersion.[3]
Compound insolubility at the desired concentration.	If precipitation persists even with low DMSO concentrations, you may have exceeded the solubility limit of fostriecin in your specific medium. Consider performing a dose-response experiment to determine the maximum soluble concentration.

Data Summary

Table 1: Fostriecin Solubility and Stability

Parameter	Value/Recommendation	Reference
Solubility in Water	Up to 100 mM	[2]
Solubility in Ethanol	Up to 10 mM
Recommended Stock Solvent (Long-term)	Anhydrous DMF	[1]
Aqueous Solution Storage	Unstable, use fresh	[1]
DMF Stock Storage	Up to 2-3 months at -20°C	[1]
Optimal pH Range	5.5 - 7.5	[1][4]
Protection from Oxidation	Add 1 mM ascorbic acid	[1]

Experimental Protocols

Protocol 1: Preparation of a Fostriecin Stock Solution

• For Aqueous Stock (for immediate use):

  • Weigh the required amount of fostriecin sodium salt in a microfuge tube.

  • Add the appropriate volume of a suitable buffer (e.g., Tris-HCl, HEPES) with a pH between 5.5 and 7.5 to achieve the desired concentration.

  • To protect against oxidation, add freshly prepared ascorbic acid to a final concentration of 1 mM.

  • Vortex briefly to dissolve the powder completely.

  • Use the solution immediately.

• For DMF Stock (for long-term storage):

  • Weigh the required amount of fostriecin sodium salt in a glass vial.

  • Add the appropriate volume of anhydrous DMF to achieve a high concentration (e.g., 10 mM).

  • Vortex until the powder is fully dissolved.

  • Aliquot into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store at -20°C for up to two to three months.

Protocol 2: Dilution of Fostriecin for Cell Culture Experiments

• Thaw a frozen aliquot of your fostriecin DMF stock solution at room temperature.

• Calculate the volume of the stock solution needed to achieve the desired final concentration in your cell culture medium, ensuring the final DMSO concentration is ≤0.5%.

• In a sterile tube, add the required volume of pre-warmed cell culture medium.

• While gently vortexing or swirling the medium, add the calculated volume of the fostriecin stock solution dropwise.

• Visually inspect the solution for any signs of precipitation.

• Add the final fostriecin-containing medium to your cells.

• Remember to include a vehicle control (medium with the same final concentration of DMSO) in your experiment.

Visualizations

Caption: Fostriecin inhibits PP2A, leading to altered cellular responses.

Caption: Experimental workflow for using fostriecin.

References

• 1. Small Molecule Inhibitors of Ser/thr Protein Phosphatases: Specificity, Use and Common Forms of Abuse - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rndsystems.com [rndsystems.com]
• 3. lifetein.com [lifetein.com]
• 4. Structure-Activity Relationship Studies of Fostriecin, Cytostatin, and Key Analogs, with PP1, PP2A, PP5, and (β12–β13)-Chimeras (PP1/PP2A and PP5/PP2A), Provide Further Insight into the Inhibitory Actions of Fostriecin Family Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Fostriecin storage and handling best practices

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information for the effective storage, handling, and use of Fostriecin in a research setting. The following frequently asked questions (FAQs) and troubleshooting guide address common issues to ensure the integrity and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

1. What is Fostriecin and what is its primary mechanism of action?

Fostriecin, also known as CI-920, is a potent, water-soluble phosphate (B84403) monoester derived from Streptomyces pulveraceus.[1] Its primary mechanism of action is the highly selective inhibition of Protein Phosphatase 2A (PP2A) and Protein Phosphatase 4 (PP4), with IC50 values in the low nanomolar range. It is a significantly weaker inhibitor of Protein Phosphatase 1 (PP1) and Topoisomerase II. By inhibiting PP2A and PP4, Fostriecin modulates various signaling pathways that are critical for cell cycle progression, proliferation, and apoptosis.

2. How should I store Fostriecin powder?

Proper storage of Fostriecin powder is crucial for maintaining its stability and activity. Key storage recommendations are summarized in the table below.

Parameter	Recommendation	Source
Temperature	-20°C
Conditions	Desiccate (store in a dry environment)
Light	Protect from light	General best practice
Long-term Stability	Up to 12 months

3. How do I reconstitute Fostriecin powder?

Fostriecin is soluble in aqueous solutions. The choice of solvent will depend on your experimental needs.

Solvent	Maximum Recommended Concentration	Source
Water	100 mM
Ethanol (B145695)	10 mM

Reconstitution Protocol:

• Allow the vial of Fostriecin powder to equilibrate to room temperature before opening to prevent condensation.

• Add the desired volume of sterile, high-purity water or ethanol to the vial to achieve the target concentration.

• Gently vortex or sonicate the vial to ensure the powder is completely dissolved.

4. How stable is Fostriecin in solution?

The stability of Fostriecin in solution is a critical consideration as it is known to be unstable, a factor that led to the discontinuation of its clinical trials.[1] The inhibitory activity of Fostriecin can be significantly diminished by exposure to even weak acidic (pH <5.5) or basic (pH >7.5) conditions.[2]

Condition	Recommendation	Source
pH	Maintain a neutral pH range (6.0-7.5)	[2]
Temperature	Prepare fresh solutions for each experiment and use immediately. If short-term storage is necessary, store at -20°C or -80°C in small aliquots to avoid freeze-thaw cycles.	General best practice
Long-term Storage	Not recommended for solutions.

Due to its inherent instability, it is highly recommended to prepare Fostriecin solutions fresh for each experiment.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Reduced or no biological activity	1. Degradation of Fostriecin: The compound may have degraded due to improper storage or handling, especially of the stock solution. 2. Incorrect concentration: Errors in calculation or dilution may have resulted in a sub-optimal final concentration. 3. Cell line resistance: The cell line being used may be insensitive to Fostriecin.	1. Prepare fresh stock solutions: Always use freshly prepared Fostriecin solutions for your experiments. Avoid multiple freeze-thaw cycles of stock solutions. 2. Verify concentration: Double-check all calculations and ensure accurate pipetting. Consider performing a serial dilution to test a range of concentrations. 3. Use a positive control: Include a cell line known to be sensitive to Fostriecin to validate your experimental setup.
Precipitation in cell culture media	1. Low solubility in media: The concentration of Fostriecin may exceed its solubility limit in the specific cell culture medium, especially after the addition of serum or other supplements. 2. Interaction with media components: Fostriecin may interact with components of the media, leading to precipitation.	1. Lower the final concentration: Test a lower concentration of Fostriecin. 2. Increase the solvent concentration: If using a solvent like DMSO to aid solubility, ensure the final concentration in the media does not exceed 0.5% to avoid solvent-induced cytotoxicity. 3. Prepare a more dilute stock solution: This will result in a smaller volume of the stock solution being added to the media, which can sometimes prevent precipitation.
Inconsistent results between experiments	1. Variability in Fostriecin activity: This is likely due to the degradation of the compound between experiments. 2. Inconsistent experimental conditions: Minor variations in cell density, incubation time, or media composition can lead to different outcomes.	1. Strict adherence to fresh solution preparation: Prepare a new stock solution of Fostriecin for each set of experiments. 2. Standardize protocols: Ensure all experimental parameters are kept as consistent as possible between replicates and different experimental runs.

Experimental Protocols

Example Protocol: Fostriecin-Induced Apoptosis in HeLa Cells

This protocol outlines a general procedure for treating HeLa cells with Fostriecin and assessing apoptosis using Annexin V/PI staining followed by flow cytometry.

Materials:

• HeLa cells

• DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052)

• Fostriecin sodium salt

• Sterile, nuclease-free water

• Annexin V-FITC/PI Apoptosis Detection Kit

• Phosphate Buffered Saline (PBS)

• 6-well plates

• Flow cytometer

Methodology:

• Cell Seeding:

  • Culture HeLa cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

  • Seed 1.4 x 10^5 HeLa cells per well in 6-well plates and allow them to adhere overnight.[3]

• Fostriecin Treatment:

  • Prepare a fresh stock solution of Fostriecin in sterile water (e.g., 10 mM).

  • On the day of the experiment, dilute the Fostriecin stock solution to the desired final concentrations in fresh cell culture media.

  • Remove the old media from the HeLa cells and replace it with the media containing the different concentrations of Fostriecin. Include a vehicle control (media with the same amount of water used for the highest Fostriecin concentration).

  • Incubate the cells for 24 hours.[3]

• Apoptosis Assay (Annexin V/PI Staining):

  • After the 24-hour incubation, collect the cells by trypsinization and centrifugation.

  • Wash the cells with cold PBS.

  • Resuspend the cells in 300 µl of binding buffer provided in the apoptosis detection kit.

  • Add 5 µl of Annexin V-FITC and 5 µl of Propidium Iodide (PI) to the cell suspension.

  • Incubate the cells in the dark at room temperature for 15 minutes.[3]

  • Analyze the stained cells by flow cytometry within one hour.

Mandatory Visualizations

Fostriecin Inhibition of the PP2A Signaling Pathway

The following diagram illustrates the central role of Protein Phosphatase 2A (PP2A) in regulating key cellular processes and how its inhibition by Fostriecin can lead to anti-tumor effects. PP2A is a tumor suppressor that dephosphorylates and thereby regulates the activity of several oncogenic proteins, including Akt and c-Myc.[4][5] Fostriecin's inhibition of PP2A leads to the hyperphosphorylation and activation of pro-proliferative and anti-apoptotic pathways.

Caption: Fostriecin inhibits PP2A, leading to increased phosphorylation and activity of Akt and stabilization of c-Myc, ultimately promoting cell proliferation and survival pathways.

References

• 1. Concise Synthesis of Fostriecin and Analogs through Late-Stage Chemoenzymatic Installation of Their Key Pharmacophores - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure-Activity Relationship Studies of Fostriecin, Cytostatin, and Key Analogs, with PP1, PP2A, PP5, and (β12–β13)-Chimeras (PP1/PP2A and PP5/PP2A), Provide Further Insight into the Inhibitory Actions of Fostriecin Family Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. FPOA induces apoptosis in HeLa human cervical cancer cells through a caspase-mediated pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Protein phosphatase 2A activation as a therapeutic strategy for managing MYC-driven cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Altering phosphorylation in cancer through PP2A modifiers - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Synthetic Fostriecin

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification of synthetic Fostriecin (B16959). Our aim is to facilitate the improvement of purity, yield, and stability of this potent antitumor compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying synthetic Fostriecin?

A1: The main challenges in Fostriecin purification stem from its inherent chemical instability, particularly the sensitive (Z,E,Z)-triene moiety, which is susceptible to oxidation and isomerization.[1][2] This instability can lead to the formation of various degradation products, complicating the purification process. Additionally, side products from the synthetic route, such as from Suzuki and metathesis reactions, can co-elute with Fostriecin, further reducing the final purity.[3][4][5]

Q2: What are the common impurities encountered during Fostriecin synthesis?

A2: Common impurities can be categorized by their origin in the synthetic process:

• Suzuki Coupling Byproducts: Homocoupling of the vinyl boronate or the vinyl halide starting materials, as well as proto-deboronation of the boronic acid, can lead to significant dimeric and reduced impurities.[3][4][6]

• Grubbs Metathesis Side Products: The ring-closing metathesis step to form the lactone can be accompanied by the formation of homodimers of the diene starting material.[1][7]

• Protecting Group Manipulation Impurities: Incomplete deprotection or side reactions during the removal of silyl (B83357) or other protecting groups can result in a mixture of partially protected Fostriecin analogues.[8]

• Degradation Products: Isomers of the triene moiety, oxidation products, and hydrolysis of the phosphate (B84403) ester or lactone ring are common degradation-related impurities.[1][2]

Q3: What analytical techniques are recommended for assessing the purity of Fostriecin?

A3: A combination of chromatographic and spectroscopic methods is recommended for a comprehensive purity assessment:

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC (RP-HPLC) is the most common method for determining the purity of Fostriecin and quantifying impurities.[9][10][11][12][13]

• Mass Spectrometry (MS): LC-MS is invaluable for identifying known and unknown impurities by their mass-to-charge ratio, aiding in the characterization of degradation products and synthetic byproducts.[14]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ³¹P NMR are powerful tools for structural confirmation of Fostriecin and for identifying and quantifying impurities. Quantitative NMR (qNMR) can be used for an absolute purity assessment without the need for impurity reference standards.[15][16][17][18]

Q4: How can the stability of Fostriecin be improved during purification and storage?

A4: To minimize degradation, Fostriecin should be handled with care:

• Temperature: Perform all purification steps at low temperatures (e.g., 4 °C) whenever possible.

• Light: Protect the compound from light by using amber vials or covering glassware with aluminum foil.

• Oxygen: Work under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation of the triene moiety.

• pH: Maintain a slightly acidic to neutral pH (around 6-7) during purification and in the final formulation, as basic conditions can promote degradation.

• Storage: For long-term storage, Fostriecin should be kept as a lyophilized powder at -20 °C or below under an inert atmosphere.

Troubleshooting Guides

HPLC Purification Issues

Problem	Potential Cause	Suggested Solution
Poor Peak Shape (Tailing or Fronting)	Inappropriate mobile phase pH affecting the ionization of the phosphate group.	Adjust the mobile phase pH. A slightly acidic mobile phase (e.g., with 0.1% formic acid or acetic acid) can improve peak shape by suppressing the ionization of the phosphate moiety.[19][20]
Secondary interactions with the stationary phase.	Add a small amount of a competing agent, such as triethylamine (B128534) (TEA), to the mobile phase to mask active sites on the silica (B1680970) backbone.
Co-elution of Impurities	Insufficient resolution between Fostriecin and impurities.	Optimize the HPLC gradient. A shallower gradient can improve the separation of closely eluting peaks.[21][22]
Incorrect stationary phase.	Experiment with different reversed-phase columns (e.g., C18, C8, Phenyl-Hexyl) to alter selectivity.
Low Recovery from the Column	Irreversible adsorption of Fostriecin onto the stationary phase.	Ensure the column is properly conditioned. Consider using a column with a different stationary phase chemistry.
Degradation on the column.	Work at lower temperatures and ensure the mobile phase is degassed and free of contaminants.
Inconsistent Retention Times	Fluctuation in mobile phase composition or temperature.	Ensure the mobile phase is well-mixed and degassed. Use a column oven to maintain a consistent temperature.[21]
Column degradation.	Use a guard column and ensure the mobile phase pH is within the stable range for the column.

Synthesis-Related Impurity Issues

Problem	Potential Cause	Suggested Solution
High levels of homocoupled byproducts from Suzuki coupling.	Suboptimal catalyst, base, or solvent conditions.	Screen different palladium catalysts and ligands. Use a non-coordinating base and ensure anhydrous conditions.[3][4][6]
Formation of diene homodimers during Grubbs metathesis.	High concentration of the diene substrate.	Perform the reaction at high dilution to favor the intramolecular ring-closing reaction over intermolecular cross-metathesis.[7][23]
Presence of proto-deboronated impurity.	Presence of water or protic solvents during the Suzuki coupling.	Use rigorously dried solvents and reagents for the Suzuki reaction.
Incomplete deprotection of silyl ethers.	Insufficient reaction time or inappropriate deprotection reagent.	Increase the reaction time or the equivalents of the deprotecting agent. Consider using a different fluoride (B91410) source for silyl ether cleavage.[1][8]

Experimental Protocols

Protocol 1: Reversed-Phase HPLC Purification of Fostriecin

This protocol provides a general starting point for the purification of synthetic Fostriecin. Optimization will likely be required based on the specific impurity profile of the crude material.

• Column: C18 reversed-phase column (e.g., 5 µm particle size, 100 Å pore size, 4.6 x 250 mm for analytical or a corresponding preparative column).

• Mobile Phase A: 0.1% Formic Acid in Water (HPLC grade).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile (HPLC grade).

• Gradient:

  • 0-5 min: 20% B

  • 5-35 min: 20% to 80% B (linear gradient)

  • 35-40 min: 80% B

  • 40-45 min: 80% to 20% B (linear gradient)

  • 45-50 min: 20% B (re-equilibration)

• Flow Rate: 1 mL/min for analytical, adjust accordingly for preparative scale.

• Detection: UV at 262 nm.

• Injection Volume: Dependent on column size and sample concentration.

• Procedure: a. Dissolve the crude Fostriecin in a minimal amount of Mobile Phase A. b. Filter the sample through a 0.22 µm syringe filter before injection. c. Collect fractions corresponding to the Fostriecin peak. d. Analyze the purity of the collected fractions by analytical HPLC. e. Pool the pure fractions and remove the organic solvent under reduced pressure at low temperature. f. Lyophilize the aqueous solution to obtain pure Fostriecin as a white powder.

Protocol 2: Purity Assessment by Quantitative ¹H NMR (qNMR)

This protocol describes a method for determining the absolute purity of a Fostriecin sample using an internal standard.

• Materials:

  • Purified Fostriecin sample.

  • High-purity internal standard (e.g., maleic anhydride, certified reference material).

  • Deuterated solvent (e.g., DMSO-d₆ or D₂O).

• Sample Preparation: a. Accurately weigh a specific amount of the Fostriecin sample (e.g., 5-10 mg). b. Accurately weigh a specific amount of the internal standard (e.g., 2-5 mg). c. Dissolve both solids in a known volume of the deuterated solvent in a vial. d. Transfer an appropriate volume of the solution to an NMR tube.

• NMR Acquisition: a. Acquire a quantitative ¹H NMR spectrum. Key parameters include:

  • A long relaxation delay (D1) of at least 5 times the longest T₁ of the signals of interest.
  • A calibrated 90° pulse.
  • Sufficient number of scans for good signal-to-noise ratio.

• Data Processing and Analysis: a. Process the spectrum with accurate phasing and baseline correction. b. Integrate a well-resolved signal of Fostriecin and a signal from the internal standard. c. Calculate the purity of the Fostriecin sample using the following formula:

  Purity (%) = (I_Fos / N_Fos) * (N_IS / I_IS) * (MW_Fos / MW_IS) * (m_IS / m_Fos) * P_IS

  Where:

  • I_Fos and I_IS are the integrals of the Fostriecin and internal standard signals, respectively.

  • N_Fos and N_IS are the number of protons for the integrated signals of Fostriecin and the internal standard, respectively.

  • MW_Fos and MW_IS are the molecular weights of Fostriecin and the internal standard.

  • m_Fos and m_IS are the masses of the Fostriecin sample and the internal standard.

  • P_IS is the purity of the internal standard.

Visualizations

Caption: Workflow for the purification of synthetic Fostriecin.

Caption: Troubleshooting logic for Fostriecin impurity issues.

References

• 1. Concise Synthesis of Fostriecin and Analogs through Late-Stage Chemoenzymatic Installation of Their Key Pharmacophores - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. youtube.com [youtube.com]
• 4. youtube.com [youtube.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]
• 7. Grubbs Cross-Metathesis Pathway for a Scalable Synthesis of γ-Keto-α,β-unsaturated Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Total and Formal Syntheses of Fostriecin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Fostriecin, an antitumor antibiotic with inhibitory activity against serine/threonine protein phosphatases types 1 (PP1) and 2A (PP2A), is highly selective for PP2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. CHARACTERIZATION, HPLC METHOD DEVELOPMENT AND IMPURITY IDENTIFICATION FOR 3,4,3-LI(1,2-HOPO), A POTENT ACTINIDE CHELATOR FOR RADIONUCLIDE DECORPORATION - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. A Rapid and Specific HPLC Method to Determine Chemical and Radiochemical Purity of [68Ga]Ga-DOTA-Pentixafor (PET) Tracer: Development and Validation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Antitumor antibiotic fostriecin covalently binds to cysteine-269 residue of protein phosphatase 2A catalytic subunit in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pubsapp.acs.org [pubsapp.acs.org]
• 16. enovatia.com [enovatia.com]
• 17. frontiersin.org [frontiersin.org]
• 18. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 19. chromatographyonline.com [chromatographyonline.com]
• 20. researchgate.net [researchgate.net]
• 21. pharmaguru.co [pharmaguru.co]
• 22. mastelf.com [mastelf.com]
• 23. React App [pmc.umicore.com]

Fostriecin pH Sensitivity and Activity: A Technical Resource

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the pH sensitivity of Fostriecin and its impact on its biological activity.

Frequently Asked Questions (FAQs)

Q1: What is Fostriecin and what is its primary mechanism of action?

A1: Fostriecin is a natural product isolated from Streptomyces pulveraceus.[1] Initially investigated as a potential antitumor antibiotic, its primary mechanism of action is the potent and selective inhibition of serine/threonine protein phosphatases, particularly Protein Phosphatase 2A (PP2A) and Protein Phosphatase 4 (PP4).[2][3][4] It is a much weaker inhibitor of PP1 and PP5.[5][6] This inhibition leads to cell cycle arrest in the G2-M phase and can induce apoptosis, which are the bases for its antitumor properties.[4][7]

Q2: How does pH affect the stability and activity of Fostriecin?

A2: Fostriecin is highly sensitive to pH. Its chemical stability is compromised in both acidic and alkaline conditions. Specifically, Fostriecin is unstable in dilute acid (pH < 5.5) and is not stable above pH 8.0.[5][8] The unsaturated lactone ring in Fostriecin's structure, which is critical for its selective inhibitory activity, is susceptible to hydrolysis under these conditions.[8][9] Degradation of the lactone ring will lead to a significant reduction or loss of its biological activity.

Q3: What are the optimal pH conditions for storing and handling Fostriecin solutions?

A3: To maintain its integrity and activity, Fostriecin solutions should be prepared and stored in a pH-controlled environment, ideally within a neutral pH range (approximately 6.0 to 7.5). It is crucial to avoid acidic or basic buffers. For long-term storage, it is recommended to store Fostriecin as a stock solution in an appropriate solvent (e.g., DMSO) at -20°C or -80°C and to prepare aqueous working solutions fresh for each experiment.

Q4: Can Fostriecin's pH sensitivity impact experimental results?

A4: Absolutely. If the experimental buffer system is outside the optimal pH range for Fostriecin stability, the compound can degrade over the course of the experiment. This will lead to a lower effective concentration of active Fostriecin, resulting in an underestimation of its potency (e.g., higher IC50 values) and potentially irreproducible results.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent or lower-than-expected Fostriecin activity in cell-based assays.	Fostriecin degradation due to inappropriate pH of the culture medium or buffer.	Ensure the pH of the cell culture medium and any buffers used are within the stable range for Fostriecin (pH 6.0-7.5). Prepare fresh working solutions of Fostriecin for each experiment. Consider performing a time-course experiment to assess the stability of Fostriecin under your specific assay conditions.
Variable results in in vitro phosphatase inhibition assays.	The pH of the assay buffer may be affecting Fostriecin stability.[5]	Verify and adjust the pH of your phosphatase assay buffer to be within the optimal range. Include a positive control with a known stable inhibitor to ensure the assay is performing correctly.
Loss of Fostriecin potency upon storage.	Improper storage conditions, such as storage in an aqueous buffer at 4°C for an extended period, or use of a buffer outside the optimal pH range.	Store Fostriecin stock solutions in an anhydrous solvent like DMSO at low temperatures (-20°C or -80°C). For working solutions in aqueous buffers, prepare them fresh and use them immediately. Avoid repeated freeze-thaw cycles.

Quantitative Data Summary

Table 1: pH-Dependent Stability of Fostriecin

pH Condition	Stability	Key Consideration	Reference
< 5.5	Very labile	The lactone ring is susceptible to acid-catalyzed hydrolysis.	[5][8]
6.0 - 7.5	Relatively Stable	Optimal range for maintaining structural integrity and activity.	[5]
> 8.0	Unstable	The lactone ring undergoes base-catalyzed hydrolysis.	[8]

Table 2: Inhibitory Potency of Fostriecin against Protein Phosphatases

Phosphatase Target	IC50 Value	Selectivity vs. PP1/PP5	Reference
PP2A	0.2 - 4 nM	>10,000-fold	[3][5][6]
PP4	~3 nM	>10,000-fold	[2][6]
PP1	~45 - 131 µM	-	[3][10]
PP5	~60 µM	-	[6]

Experimental Protocols

Protocol: Assessing the pH Stability of Fostriecin

This protocol outlines a method to determine the stability of Fostriecin at different pH values.

1. Materials:

• Fostriecin
• Dimethyl sulfoxide (B87167) (DMSO)
• A series of buffers with varying pH values (e.g., acetate (B1210297) buffer for pH 4-6, phosphate-buffered saline for pH 7-8, and glycine (B1666218) buffer for pH 8-11).[11]
• High-performance liquid chromatography coupled with mass spectrometry (HPLC-MS) system.[11]
• Incubator set at 37°C.
• Autosampler vials.

2. Procedure:

• Prepare a 10 mM stock solution of Fostriecin in DMSO.
• For each pH to be tested, prepare a working solution of Fostriecin at a final concentration of 1-5 µM in the respective buffer.
• Incubate the working solutions at 37°C.
• At designated time points (e.g., 0, 1, 2, 4, 8, and 24 hours), withdraw an aliquot from each solution.
• Immediately quench the degradation by mixing the aliquot with a solution to stabilize it for analysis (e.g., 66% methanol/33% buffer) and store at -25°C until analysis.[11]
• Analyze the samples by HPLC-MS to quantify the amount of intact Fostriecin remaining.
• Plot the percentage of remaining Fostriecin against time for each pH to determine the degradation rate.

Visualizations

Caption: Fostriecin's mechanism of action.

References

• 1. Concise Synthesis of Fostriecin and Analogs through Late-Stage Chemoenzymatic Installation of Their Key Pharmacophores - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Fostriecin, an antitumor antibiotic with inhibitory activity against serine/threonine protein phosphatases types 1 (PP1) and 2A (PP2A), is highly selective for PP2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Targeting Protein Serine/Threonine Phosphatases for Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structure-Activity Relationship Studies of Fostriecin, Cytostatin, and Key Analogs, with PP1, PP2A, PP5, and (β12–β13)-Chimeras (PP1/PP2A and PP5/PP2A), Provide Further Insight into the Inhibitory Actions of Fostriecin Family Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Suppression of ser/thr phosphatase 4 (PP4C/PPP4C) mimics a novel post-mitotic action of fostriecin, producing mitotic slippage followed by tetraploid cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fostriecin-mediated G2-M-phase growth arrest correlates with abnormal centrosome replication, the formation of aberrant mitotic spindles, and the inhibition of serine/threonine protein phosphatase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Small Molecule Inhibitors of Ser/thr Protein Phosphatases: Specificity, Use and Common Forms of Abuse - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. enamine.net [enamine.net]

Reference Data & Comparative Studies

A Comparative Guide to Fostriecin and Okadaic Acid as PP2A Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of Fostriecin (B16959) and Okadaic Acid, two widely used inhibitors of Protein Phosphatase 2A (PP2A). This document summarizes key quantitative data, outlines detailed experimental protocols for their characterization, and visualizes their mechanisms and effects on cellular signaling pathways to aid researchers in selecting the appropriate tool for their specific experimental needs.

Introduction

Protein Phosphatase 2A (PP2A) is a major serine/threonine phosphatase that plays a crucial role in regulating a multitude of cellular processes, including cell cycle progression, signal transduction, and apoptosis. Its dysregulation is implicated in various diseases, most notably cancer. Fostriecin and Okadaic Acid are two potent, naturally derived inhibitors of PP2A that have become invaluable tools for studying its function. While both compounds effectively inhibit PP2A, they do so through distinct mechanisms and exhibit different selectivity profiles, making a direct comparison essential for experimental design.

Mechanism of Action

Fostriecin is a phosphate (B84403) monoester produced by Streptomyces pulveraceus. It acts as an irreversible, covalent inhibitor of PP2A.[1] The electrophilic α,β-unsaturated δ-lactone moiety of Fostriecin undergoes a nucleophilic attack by a specific cysteine residue (Cys269) within the β12–β13 loop of the PP2A catalytic subunit (PP2Ac), forming a stable covalent adduct.[1] This covalent modification permanently inactivates the enzyme.

Okadaic Acid , a polyether fatty acid isolated from marine dinoflagellates, functions as a reversible, non-covalent inhibitor of PP2A. It binds to the catalytic subunit of PP2A, occluding the active site and preventing substrate dephosphorylation. Unlike Fostriecin, its binding does not involve the formation of a covalent bond, and its inhibitory effect can be reversed.

Quantitative Comparison of Inhibitory Activity

The inhibitory potency and selectivity of Fostriecin and Okadaic Acid against various protein phosphatases have been extensively characterized. The following table summarizes their half-maximal inhibitory concentrations (IC50) from multiple studies.

Inhibitor	Target Phosphatase	IC50 Range	Key Characteristics
Fostriecin	PP2A	0.2 - 4 nM [2][3]	Highly potent and selective for PP2A and PP4.
PP4	~3 nM	Exhibits >10,000-fold selectivity for PP2A/PP4 over PP1 and PP5.[2]
PP1	4 - 131 µM[4][5]	Weak inhibitor of PP1.
PP5	~60 µM[2]	Weak inhibitor of PP5.
PP2B (Calcineurin)	No significant inhibition	Not an inhibitor of PP2B.[4]
Okadaic Acid	PP2A	0.07 - 0.3 nM	Extremely potent inhibitor of PP2A and PP4.
PP4	~0.1 nM	Less selective than Fostriecin.
PP1	3.4 - 50 nM	Potent inhibitor of PP1, but less so than PP2A.
PP5	~3.5 nM	Potent inhibitor of PP5.
PP2B (Calcineurin)	>1 µM	Weak inhibitor of PP2B.
PP2C	No inhibition	Not an inhibitor of PP2C.

Impact on Cellular Signaling Pathways

Inhibition of PP2A by Fostriecin and Okadaic Acid leads to the hyperphosphorylation of numerous downstream targets, thereby modulating various signaling pathways critical for cell fate.

Fostriecin's Impact on Cell Cycle and Apoptosis

Fostriecin's potent inhibition of PP2A and PP4 disrupts the G2/M checkpoint, forcing cells with incompletely replicated DNA to prematurely enter mitosis, which ultimately triggers apoptosis.[6] This mechanism underlies its potent anti-tumor activity.

Fostriecin-induced mitotic catastrophe.

Okadaic Acid's Impact on MAPK and NF-κB Signaling

Okadaic Acid's inhibition of PP1 and PP2A leads to the hyperphosphorylation and activation of multiple kinases, including those in the Mitogen-Activated Protein Kinase (MAPK) and NF-κB signaling cascades. This can have pleiotropic effects, including the promotion of inflammation and, in some contexts, apoptosis.[2][7][8][9][10]

Okadaic Acid's effect on signaling.

Experimental Protocols

Accurate and reproducible assessment of PP2A inhibition is critical. Below are detailed protocols for commonly used in vitro and cellular assays.

Protocol 1: In Vitro Protein Phosphatase Assay using a Radiolabeled Substrate

This assay measures the release of radioactive phosphate from a labeled substrate.

Materials:

• Purified protein phosphatase (e.g., recombinant PP2A)

• 32P-labeled phosphorylase a (substrate)

• Assay Buffer: 50 mM Tris-HCl (pH 7.4), 1 mM DTT, 1 mM MnCl2

• Fostriecin and Okadaic Acid stock solutions

• Trichloroacetic acid (TCA), 20% (w/v)

• Scintillation counter and vials

Procedure:

• Prepare serial dilutions of Fostriecin and Okadaic Acid in the assay buffer.

• In a microcentrifuge tube, combine 10 µL of the diluted inhibitor (or buffer for control) with 10 µL of the purified phosphatase solution.

• Pre-incubate the enzyme-inhibitor mixture for 10 minutes at 30°C.

• Initiate the phosphatase reaction by adding 30 µL of the 32P-labeled phosphorylase a solution.

• Incubate the reaction for 10-15 minutes at 30°C. Ensure the reaction stays within the linear range.

• Stop the reaction by adding 50 µL of 20% TCA.

• Centrifuge at 12,000 x g for 5 minutes to pellet the precipitated protein.

• Transfer 80 µL of the supernatant (containing the released 32P) to a scintillation vial.

• Add scintillation fluid and measure the radioactivity using a scintillation counter.

• Calculate the percentage of inhibition for each inhibitor concentration and determine the IC50 value.

Protocol 2: Colorimetric Protein Phosphatase Assay using Malachite Green

This non-radioactive assay quantifies the release of inorganic phosphate, which forms a colored complex with malachite green.[11][12][13][14][15]

Materials:

• Purified protein phosphatase

• Phosphopeptide substrate (e.g., K-R-pT-I-R-R)

• Assay Buffer: 50 mM Tris-HCl (pH 7.4), 0.1 mM CaCl2

• Fostriecin and Okadaic Acid stock solutions

• Malachite Green Reagent A and B (or a commercial kit)

• Phosphate standards

• 96-well microplate and plate reader

Procedure:

• Prepare serial dilutions of Fostriecin, Okadaic Acid, and phosphate standards in the assay buffer.

• Add 25 µL of the diluted inhibitor (or buffer for control) and 25 µL of the purified phosphatase solution to the wells of a 96-well plate.

• Pre-incubate for 10 minutes at room temperature.

• Initiate the reaction by adding 50 µL of the phosphopeptide substrate solution to each well.

• Incubate the plate for 20-30 minutes at 37°C.

• Stop the reaction by adding 25 µL of Malachite Green Reagent A.

• Incubate for 10 minutes at room temperature.

• Add 25 µL of Malachite Green Reagent B to stabilize the color.

• Measure the absorbance at 620-650 nm using a microplate reader.

• Generate a phosphate standard curve and calculate the amount of phosphate released in each well. Determine the IC50 values for each inhibitor.

Protocol 3: Cellular PP2A Activity Assay using Immunoprecipitation

This method measures the activity of PP2A from cell lysates.

Materials:

• Cultured cells treated with Fostriecin, Okadaic Acid, or vehicle control

• Lysis Buffer: 20 mM Imidazole-HCl (pH 7.0), 2 mM EDTA, with protease inhibitors

• Anti-PP2A antibody (catalytic subunit)

• Protein A/G magnetic beads

• Phosphatase assay reagents (from Protocol 2)

Procedure:

• Treat cultured cells with various concentrations of Fostriecin or Okadaic Acid for the desired time.

• Lyse the cells in ice-cold Lysis Buffer.

• Clarify the lysates by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Determine the protein concentration of the lysates.

• Incubate equal amounts of protein from each lysate with the anti-PP2A antibody for 2-4 hours at 4°C with gentle rotation.

• Add Protein A/G magnetic beads and incubate for another 1 hour.

• Wash the beads three times with Lysis Buffer to remove unbound proteins.

• Resuspend the beads in the phosphatase assay buffer containing the phosphopeptide substrate.

• Perform the phosphatase assay as described in Protocol 2, steps 5-10.

• Compare the PP2A activity in the inhibitor-treated samples to the vehicle-treated control.

Experimental Workflow for Inhibitor Comparison

The following diagram outlines a logical workflow for comparing Fostriecin and Okadaic Acid as PP2A inhibitors, from initial in vitro characterization to cellular and in vivo validation.

Workflow for comparing PP2A inhibitors.

Conclusion

Fostriecin and Okadaic Acid are both powerful tools for the study of PP2A, but their distinct properties make them suitable for different applications. Fostriecin, with its high selectivity for PP2A/PP4 and irreversible mode of action, is an excellent choice for studies aiming to specifically and completely ablate PP2A activity in cellular and in vivo systems, particularly in the context of cancer research. Okadaic Acid, while less selective, is a more potent inhibitor of PP2A and can be used at very low concentrations to preferentially inhibit PP2A over other phosphatases. Its reversible nature may be advantageous in experiments where a transient inhibition of phosphatase activity is desired. A thorough understanding of their respective potencies, selectivities, and mechanisms of action, as outlined in this guide, is paramount for the design of rigorous and informative experiments.

References

• 1. Antitumor antibiotic fostriecin covalently binds to cysteine-269 residue of protein phosphatase 2A catalytic subunit in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Induction of oxidative stress by okadaic acid is required for activation of transcription factor NF-kappa B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Structure-Activity Relationship Studies of Fostriecin, Cytostatin, and Key Analogs, with PP1, PP2A, PP5, and (β12–β13)-Chimeras (PP1/PP2A and PP5/PP2A), Provide Further Insight into the Inhibitory Actions of Fostriecin Family Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fostriecin, an antitumor antibiotic with inhibitory activity against serine/threonine protein phosphatases types 1 (PP1) and 2A (PP2A), is highly selective for PP2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antitumor drug fostriecin inhibits the mitotic entry checkpoint and protein phosphatases 1 and 2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Okadaic acid enhances NfKB, TLR-4, caspase 3, ERK ½, c-FOS, and 8-OHdG signaling pathways activation in brain tissues of zebrafish larvae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Okadaic acid induces apoptosis through the PKR, NF-κB and caspase pathway in human osteoblastic osteosarcoma MG63 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Okadaic acid induces phosphorylation of p65NF-kappaB on serine 536 and activates NF-kappaB transcriptional activity in human osteoblastic MG63 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. merckmillipore.com [merckmillipore.com]
• 12. sciencellonline.com [sciencellonline.com]
• 13. home.sandiego.edu [home.sandiego.edu]
• 14. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 15. resources.rndsystems.com [resources.rndsystems.com]

A Comparative Guide to the Structure-Activity Relationships of Fostriecin and Cytostatin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the structure-activity relationships (SAR) of Fostriecin (B16959) and Cytostatin, two structurally related natural products with potent antitumor activity. Both compounds are known inhibitors of serine/threonine protein phosphatases, particularly protein phosphatase 2A (PP2A), a critical regulator of numerous cellular processes.[1][2] Understanding their SAR is crucial for the design and development of novel and more selective anticancer agents.

Comparative Analysis of Inhibitory Potency

Fostriecin and Cytostatin exhibit differential inhibitory activity against various protein phosphatases. The following table summarizes their half-maximal inhibitory concentrations (IC50) against PP1, PP2A, and PP5, highlighting their selectivity for PP2A.

Compound	PP2A IC50 (nM)	PP1 IC50 (µM)	PP5 IC50 (µM)	Selectivity (PP2A vs. PP1/PP5)
Fostriecin	1.4 ± 0.3	~60	~60	>40,000-fold
Cytostatin	29.0 ± 7.0	>100	>100	>3,400-fold

Data compiled from Swingle et al., 2009.[1]

Fostriecin is approximately 20-fold more potent than Cytostatin in inhibiting PP2A.[1] Both compounds demonstrate remarkable selectivity for PP2A over other phosphatases like PP1 and PP5.[1]

Key Structural Features and Their Impact on Activity

The structural differences between Fostriecin and Cytostatin, though subtle, account for their varied inhibitory potencies. The key structural motifs influencing their activity are the α,β-unsaturated lactone, the C9-phosphate group, the C11-hydroxyl group, and the polyene chain.

Structural Feature	Importance for Activity	Supporting Data (IC50 for Analogs)
α,β-Unsaturated Lactone	Contributes to potent inhibitory activity against PP2A. Fostriecin is predicted to covalently bind to Cys269 of the PP2A catalytic subunit via a Michael addition reaction involving this lactone.[1][3]	A Fostriecin derivative lacking the entire lactone subunit still shows potent and selective PP2A inhibition (IC50 = 0.1 ± 0.02 µM), suggesting other features also contribute significantly to binding and selectivity.[1]
C9-Phosphate Group	Essential for potent inhibition of PP2A.[1]	Dephosphofostriecin and Dephosphocytostatin have minimal inhibitory activity against PP2A (IC50 >100 µM).[1]
C11-Hydroxyl Group	Important for PP2A inhibition.[1]	Diastereomers of Cytostatin with altered stereochemistry at C11 show reduced PP2A inhibition.[1]
(Z,Z,E)-Triene Chain	Contributes to inhibitory potency and selectivity.[1]	A Fostriecin derivative lacking the entire (Z,Z,E)-triene subunit shows significantly reduced but still potent PP2A inhibition (IC50 = 4.2 ± 0.3 µM).[1]

Signaling Pathway of PP2A Inhibition

Fostriecin and Cytostatin exert their cytotoxic effects primarily through the inhibition of PP2A. This inhibition leads to the hyperphosphorylation of numerous downstream protein substrates, disrupting critical cellular signaling pathways that control cell cycle progression, apoptosis, and cell adhesion.

Caption: PP2A inhibition by Fostriecin and Cytostatin.

Inhibition of PP2A by these compounds prevents the dephosphorylation of key signaling proteins. For instance, Cytostatin has been shown to inhibit the dephosphorylation of focal adhesion kinase (FAK) and paxillin, leading to an anti-adhesive effect.[4]

Experimental Protocols

Protein Phosphatase Inhibition Assay

This protocol is adapted from the methods described by Swingle et al. (2009).[1]

Objective: To determine the in vitro inhibitory activity of Fostriecin, Cytostatin, and their analogs against purified protein phosphatases (PP1, PP2A, PP5).

Materials:

• Purified recombinant human PP1c, PP2Ac, and PP5c.

• [³²P]-labeled phosphohistone substrate.

• Assay buffer: 50 mM Tris-HCl (pH 7.4), 0.1 mM EDTA, 5 mM DTT, and 0.1 mg/ml BSA.

• Fostriecin, Cytostatin, and their analogs dissolved in an appropriate solvent (e.g., DMSO).

• Trichloroacetic acid (TCA).

• Scintillation counter and vials.

Procedure:

• Prepare serial dilutions of the inhibitors (Fostriecin, Cytostatin, and analogs) in the assay buffer.

• In a microcentrifuge tube, add the desired concentration of the inhibitor to the purified enzyme (PP1, PP2A, or PP5) in the assay buffer.

• Pre-incubate the enzyme-inhibitor mixture for 10 minutes at 30°C.

• Initiate the phosphatase reaction by adding the [³²P]-labeled phosphohistone substrate. The final reaction volume is typically 50 µL.

• Incubate the reaction mixture for 10 minutes at 30°C. Ensure that the dephosphorylation of the substrate is kept below 10% of the total phosphorylated substrate to maintain linear reaction kinetics.

• Terminate the reaction by adding an equal volume of 20% TCA.

• Centrifuge the tubes to pellet the precipitated protein.

• Measure the amount of ³²P released into the supernatant using a scintillation counter.

• Calculate the percentage of inhibition for each inhibitor concentration relative to a control reaction without any inhibitor.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Caption: Experimental workflow for the phosphatase inhibition assay.

Conclusion

The structure-activity relationship studies of Fostriecin and Cytostatin reveal critical insights into their mechanism of action as potent and selective PP2A inhibitors. The α,β-unsaturated lactone, the C9-phosphate, and the C11-hydroxyl group are key pharmacophores contributing to their high affinity and inhibitory activity. While Fostriecin is a more potent inhibitor, both compounds serve as valuable molecular probes to study PP2A biology and as foundational scaffolds for the development of new anticancer therapeutics. The provided experimental protocols and comparative data offer a robust framework for researchers engaged in the discovery and optimization of next-generation PP2A inhibitors.

References

• 1. Structure-Activity Relationship Studies of Fostriecin, Cytostatin, and Key Analogs, with PP1, PP2A, PP5, and (β12–β13)-Chimeras (PP1/PP2A and PP5/PP2A), Provide Further Insight into the Inhibitory Actions of Fostriecin Family Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure-activity relationship studies of fostriecin, cytostatin, and key analogs, with PP1, PP2A, PP5, and( beta12-beta13)-chimeras (PP1/PP2A and PP5/PP2A), provide further insight into the inhibitory actions of fostriecin family inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antitumor antibiotic fostriecin covalently binds to cysteine-269 residue of protein phosphatase 2A catalytic subunit in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cytostatin, an inhibitor of cell adhesion to extracellular matrix, selectively inhibits protein phosphatase 2A - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Molecular Embrace: A Comparative Guide to the Validation of Fostriecin's Binding Site on PP2A

For researchers, scientists, and drug development professionals, understanding the precise molecular interactions between a drug candidate and its target is paramount. This guide provides an in-depth comparison of the experimental validation of the binding site of Fostriecin, a potent anti-tumor agent, on its primary target, Protein Phosphatase 2A (PP2A). We delve into the experimental data supporting Fostriecin's covalent interaction and compare its binding characteristics with those of alternative PP2A-modulating compounds.

Fostriecin has been unequivocally shown to form a covalent bond with the catalytic subunit of PP2A (PP2Ac) at the Cysteine-269 (Cys269) residue[1]. This irreversible interaction, occurring via a Michael addition reaction with the α,β-unsaturated lactone moiety of Fostriecin, is a key determinant of its potent and selective inhibition of PP2A[1][2][3]. The validation of this binding site has been accomplished through a combination of sophisticated biochemical and analytical techniques, which will be detailed in this guide.

Comparative Analysis of PP2A Inhibitors

To provide a broader context for Fostriecin's interaction with PP2A, the following table summarizes the half-maximal inhibitory concentrations (IC50) of Fostriecin and a selection of alternative small molecule inhibitors of PP2A. This quantitative data allows for a direct comparison of their potencies.

Compound	Target(s)	IC50 (PP2A)	Binding Site/Mechanism	Key References
Fostriecin	PP2A, PP4	0.2 - 4 nM	Covalent binding to Cys269 of the catalytic subunit	[1][4]
Cytostatin	PP2A	20 - 400 nM	Likely similar to Fostriecin due to structural similarity
Okadaic Acid	PP1, PP2A	0.1 - 1 nM	Binds to the catalytic subunit, but at a different site than Fostriecin	[5]
Calyculin A	PP1, PP2A	0.5 - 1.0 nM	Binds to the catalytic subunit	[6]
LB-100	PP2A, PP5	0.85 - 3.87 µM	Competitively inhibits by binding to the catalytic subunit	[7]

Experimental Validation of Fostriecin's Binding Site

The confirmation of Fostriecin's covalent binding to Cys269 on PP2Ac has been achieved through a multi-pronged experimental approach. The key techniques and their underlying principles are outlined below.

Biotin (B1667282) Pull-Down Assay

This technique is employed to isolate and identify the protein target of a small molecule. A biotinylated version of Fostriecin is incubated with cell lysates, allowing it to bind to its target protein(s). Streptavidin-coated beads, which have a high affinity for biotin, are then used to "pull down" the biotinylated Fostriecin along with its bound protein. The isolated protein can then be identified by mass spectrometry.

Protocol:

• Preparation of Biotinylated Fostriecin: Synthesize a Fostriecin analog with a biotin tag, ensuring the modification does not significantly alter its binding affinity for PP2A.

• Cell Lysis: Prepare a whole-cell lysate from a suitable cell line (e.g., HeLa S3) using a lysis buffer containing protease and phosphatase inhibitors.

• Incubation: Incubate the cell lysate with the biotinylated Fostriecin for a sufficient period to allow for binding.

• Pull-Down: Add streptavidin-conjugated magnetic beads to the lysate and incubate to capture the biotin-Fostriecin-protein complex.

• Washing: Wash the beads several times with a wash buffer to remove non-specifically bound proteins.

• Elution: Elute the bound proteins from the beads using an appropriate elution buffer (e.g., containing a high concentration of biotin or by boiling in SDS-PAGE sample buffer).

• Analysis: Analyze the eluted proteins by SDS-PAGE and Western blotting using an anti-PP2Ac antibody to confirm the interaction. The eluted protein can also be subjected to mass spectrometry for definitive identification.

Biotin Pull-Down Assay Workflow

Mass Spectrometry for Covalent Binding Site Identification

Mass spectrometry is a powerful analytical technique used to determine the mass-to-charge ratio of ions. In the context of validating Fostriecin's binding site, it is used to identify the precise location of the covalent modification on the PP2A catalytic subunit.

Protocol:

• Protein-Ligand Incubation: Incubate purified PP2A catalytic subunit with Fostriecin.

• Proteolytic Digestion: Digest the protein-ligand complex into smaller peptides using a protease such as trypsin.

• LC-MS/MS Analysis: Separate the resulting peptides using liquid chromatography (LC) and analyze them by tandem mass spectrometry (MS/MS).

• Data Analysis: Compare the peptide maps of the Fostriecin-treated and untreated PP2A. The peptide containing the Cys269 residue will show a mass shift corresponding to the mass of the bound Fostriecin molecule. Fragmentation analysis (MS/MS) of this modified peptide will confirm the exact site of covalent attachment.

Mass Spectrometry Workflow for Binding Site ID

Site-Directed Mutagenesis

To functionally validate the importance of the Cys269 residue in Fostriecin binding, site-directed mutagenesis is employed. This technique involves introducing a specific mutation into the gene encoding the PP2A catalytic subunit, thereby changing the Cys269 amino acid to another, such as an alanine (B10760859) (C269A). The inhibitory effect of Fostriecin on the wild-type and mutant PP2A is then compared. A significant reduction in the inhibitory activity of Fostriecin against the mutant protein provides strong evidence that the mutated residue is critical for binding.

Protocol:

• Primer Design: Design mutagenic primers containing the desired nucleotide change to convert the cysteine codon to an alanine codon.

• PCR Amplification: Use the mutagenic primers to amplify the plasmid containing the PP2A catalytic subunit gene.

• Template Digestion: Digest the parental, non-mutated plasmid template using the DpnI enzyme, which specifically cleaves methylated DNA (the parental plasmid is methylated, while the newly synthesized PCR product is not).

• Transformation: Transform the mutated plasmid into competent E. coli cells for propagation.

• Sequence Verification: Sequence the plasmid DNA from selected colonies to confirm the presence of the desired mutation.

• Protein Expression and Purification: Express and purify both the wild-type and the C269A mutant PP2A catalytic subunits.

• Inhibition Assay: Perform a phosphatase activity assay in the presence of varying concentrations of Fostriecin for both the wild-type and mutant enzymes to determine and compare their IC50 values.

Logic of Site-Directed Mutagenesis Validation

Impact on Cellular Signaling Pathways

The inhibition of PP2A by Fostriecin and other small molecules has profound effects on numerous cellular signaling pathways that are critical for cell growth, proliferation, and survival. PP2A is a key negative regulator of several oncogenic pathways, and its inhibition can lead to the hyperphosphorylation and activation of downstream targets.

Mitogen-Activated Protein Kinase (MAPK) Pathway

The MAPK pathway is a central signaling cascade that regulates a wide range of cellular processes. PP2A is known to dephosphorylate and inactivate key components of this pathway, including MEK and ERK. Inhibition of PP2A by compounds like Okadaic Acid leads to the sustained activation of the MAPK pathway[8]. While direct studies on Fostriecin's effect on this pathway are less detailed, its potent inhibition of PP2A suggests a similar activating effect.

Fostriecin's Impact on the MAPK Pathway

Wnt/β-catenin Signaling Pathway

The Wnt/β-catenin pathway plays a crucial role in embryonic development and tissue homeostasis. Dysregulation of this pathway is a hallmark of many cancers. PP2A is a key component of the β-catenin destruction complex, which promotes the degradation of β-catenin. Inhibition of PP2A by Okadaic Acid has been shown to lead to the accumulation and nuclear translocation of β-catenin, thereby activating Wnt target gene expression[9][10]. Given Fostriecin's potent PP2A inhibition, it is expected to have a similar activating effect on the Wnt pathway.

References

• 1. A Liquid Chromatography/Mass Spectrometry Method for Screening Disulfide Tethering Fragments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure of protein phosphatase 2A core enzyme bound to tumor-inducing toxins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Fostriecin, an antitumor antibiotic with inhibitory activity against serine/threonine protein phosphatases types 1 (PP1) and 2A (PP2A), is highly selective for PP2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Okadaic Acid | Cell Signaling Technology [cellsignal.com]
• 6. Calyculin A | Cell Signaling Technology [cellsignal.com]
• 7. researchgate.net [researchgate.net]
• 8. domainex.co.uk [domainex.co.uk]
• 9. mdpi.com [mdpi.com]
• 10. embopress.org [embopress.org]

Fostriecin's potency compared to other natural product phosphatase inhibitors

Fostriecin (B16959), a natural product isolated from Streptomyces pulveraceus, has emerged as a highly potent and selective inhibitor of protein phosphatase 2A (PP2A) and protein phosphatase 4 (PP4).[1][2] Its exceptional selectivity profile makes it a valuable tool for researchers in cell biology and a promising candidate for drug development, particularly in oncology. This guide provides a comprehensive comparison of fostriecin's potency against other well-known natural product phosphatase inhibitors, supported by experimental data and detailed methodologies.

Comparative Potency of Natural Product Phosphatase Inhibitors

Fostriecin distinguishes itself from other natural product phosphatase inhibitors through its remarkable potency and selectivity for PP2A and PP4 over other serine/threonine phosphatases like PP1 and PP5. The following table summarizes the 50% inhibitory concentration (IC50) values for fostriecin and other prominent natural product inhibitors against various protein phosphatases.

Inhibitor	Target Phosphatase	IC50 (nM)	Selectivity Profile
Fostriecin	PP2A	0.2 - 4 [1][2][3][4]	Highly selective for PP2A/PP4 over PP1/PP5 (>10,000-fold)[1][5]
PP4	3 [3][4]
PP1	4,000 - 131,000[3][6][7]
PP5	~60,000[1]
Okadaic Acid	PP2A	0.1 - 1[8][9][10]	Potent inhibitor of PP1 and PP2A, with higher affinity for PP2A.[8][9][10]
PP1	3 - 50[8][9][10]
PP4	0.1[10]
PP5	3.5[10]
Tautomycin	PP1	0.16 (Ki)[11]	Potent inhibitor of both PP1 and PP2A.[11][12]
PP2A	0.4 (Ki)[11]
Cantharidin	PP2A	160[13]	Selective for PP2A over PP1.[13]
PP1	1,700[13][14]

Table 1: Comparative Potency (IC50) of Natural Product Phosphatase Inhibitors. This table summarizes the reported 50% inhibitory concentrations (IC50) of fostriecin and other common natural product inhibitors against various serine/threonine protein phosphatases. Lower IC50 values indicate higher potency.

Experimental Protocols

The determination of IC50 values for phosphatase inhibitors is crucial for their characterization. Below are detailed methodologies for common in vitro phosphatase inhibition assays.

Protocol 1: Colorimetric Protein Phosphatase Assay using p-Nitrophenyl Phosphate (B84403) (pNPP)

This assay relies on the dephosphorylation of the chromogenic substrate p-nitrophenyl phosphate (pNPP) by the phosphatase, which produces a yellow-colored product, p-nitrophenol, that can be quantified spectrophotometrically.

Materials:

• Purified protein phosphatase (e.g., recombinant human PP2A)

• Phosphatase assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 1 mM MgCl2, 0.1 mM CaCl2, 1 mg/mL BSA)

• p-Nitrophenyl phosphate (pNPP) substrate solution (e.g., 10 mM in assay buffer)

• Test inhibitor (e.g., fostriecin) at various concentrations

• Stop solution (e.g., 1 M NaOH)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare serial dilutions of the inhibitor in the assay buffer.

• In a 96-well plate, add a fixed amount of the purified phosphatase to each well.

• Add the various concentrations of the inhibitor to the respective wells. Include a control well with no inhibitor.

• Pre-incubate the enzyme and inhibitor for a specified time (e.g., 15-30 minutes) at a controlled temperature (e.g., 30°C).

• Initiate the reaction by adding the pNPP substrate solution to each well.

• Incubate the reaction for a defined period (e.g., 30-60 minutes) at the same temperature.

• Stop the reaction by adding the stop solution to each well.

• Measure the absorbance of the product at 405 nm using a microplate reader.

• Calculate the percentage of inhibition for each inhibitor concentration relative to the control.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Protocol 2: Malachite Green-based Phosphatase Assay

This method quantifies the release of inorganic phosphate from a phosphopeptide substrate. The free phosphate forms a complex with malachite green and molybdate, which can be measured colorimetrically.

Materials:

• Purified protein phosphatase

• Phosphatase assay buffer (phosphate-free)

• Phosphopeptide substrate (e.g., K-R-pT-I-R-R for PP2A)

• Test inhibitor at various concentrations

• Malachite Green Reagent (containing malachite green, ammonium (B1175870) molybdate, and a stabilizing agent)

• Phosphate standard solution (for standard curve)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare serial dilutions of the inhibitor and a phosphate standard curve in a 96-well plate.

• Add a fixed amount of the purified phosphatase to each well containing the inhibitor dilutions and a no-inhibitor control.

• Pre-incubate the enzyme and inhibitor for a specified time (e.g., 15-30 minutes) at a controlled temperature (e.g., 30°C).

• Initiate the reaction by adding the phosphopeptide substrate to each well.

• Incubate the reaction for a defined period (e.g., 15-30 minutes) at the same temperature.

• Stop the reaction and develop the color by adding the Malachite Green Reagent to all wells, including the phosphate standards.

• Incubate at room temperature for 15-30 minutes to allow for color development.

• Measure the absorbance at a wavelength between 620-650 nm using a microplate reader.

• Use the phosphate standard curve to determine the amount of phosphate released in each reaction.

• Calculate the percentage of inhibition and determine the IC50 value as described in Protocol 1.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate key signaling pathways affected by fostriecin and a typical experimental workflow for inhibitor screening.

Figure 1: Mitotic Entry Checkpoint Signaling Pathway. Fostriecin inhibits PP2A, which normally inhibits Wee1/Myt1 kinases.

Figure 2: Simplified PP2A Role in Apoptosis. Fostriecin-mediated inhibition of PP2A can influence apoptosis.

Figure 3: Experimental Workflow for IC50 Determination. A generalized workflow for screening phosphatase inhibitors.

Conclusion

Fostriecin stands out as a remarkably potent and selective inhibitor of PP2A and PP4. Its high degree of selectivity, as evidenced by the comparative IC50 data, makes it an invaluable tool for dissecting the specific roles of these phosphatases in complex cellular processes. The experimental protocols provided offer a foundation for researchers to conduct their own comparative studies and further explore the therapeutic potential of fostriecin and other natural product phosphatase inhibitors. The illustrated signaling pathways highlight the critical cellular functions that can be modulated by these powerful compounds, underscoring their importance in both basic research and drug discovery.

References

• 1. SerineThreonine Phosphatase Assay System Protocol [worldwide.promega.com]
• 2. promega.com [promega.com]
• 3. PP2A Inhibition Assay Using Recombinant Enzyme for Rapid Detection of Okadaic Acid and Its Analogs in Shellfish - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cell Cycle Pathway | Cell Signaling Technology [cellsignal.com]
• 5. Phosphatase: PP2A structural importance, regulation and its aberrant expression in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. Inhibition of Protein Phosphatase 2A Sensitizes Mucoepidermoid Carcinoma to Chemotherapy via the PI3K-AKT Pathway in Response to Insulin Stimulus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. merckmillipore.com [merckmillipore.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Differential effects of Fostriecin on various cancer cell lines

Fostriecin, a polyketide natural product, has demonstrated significant cytotoxic effects across a range of cancer cell lines. This guide provides a comparative analysis of its activity, delves into its mechanism of action, and offers detailed experimental protocols for its evaluation, tailored for researchers, scientists, and drug development professionals.

Fostriecin's primary mechanism of action is the potent and selective inhibition of Protein Phosphatase 2A (PP2A), a key serine/threonine phosphatase.[1][2][3][4] This inhibition leads to the hyperphosphorylation of numerous downstream proteins, disrupting critical cellular signaling pathways and ultimately inducing cell cycle arrest and apoptosis in cancerous cells.[5][6]

Comparative Efficacy Across Cancer Cell Lines

While extensive comparative data in a single study is limited, Fostriecin has shown potent inhibitory effects on PP2A with an IC50 value of approximately 3.2 nM.[2] Its cytotoxic activity has been noted against various cancer cell types, including leukemia, lung cancer, breast cancer, and ovarian cancer.[3] The antitumor activity of Fostriecin was initially attributed to the inhibition of topoisomerase II, but it was later found to be a much more potent inhibitor of PP2A.[6][7]

Table 1: Reported IC50 Values for Fostriecin Against Protein Phosphatases

Target Enzyme	IC50 Value
Protein Phosphatase 2A (PP2A)	~3.2 nM
Protein Phosphatase 1 (PP1)	~131 µM
Topoisomerase II	~40 µM

Mechanism of Action: Disruption of Key Signaling Pathways

Fostriecin's inhibition of PP2A disrupts the delicate balance of protein phosphorylation, impacting multiple signaling pathways crucial for cancer cell survival and proliferation. PP2A is a tumor suppressor that negatively regulates several oncogenic pathways.[8] By inhibiting PP2A, Fostriecin effectively promotes the phosphorylation and activation of pro-apoptotic proteins and cell cycle inhibitors.

The primary signaling pathways affected by Fostriecin's inhibition of PP2A include:

• PI3K/Akt/mTOR Pathway: PP2A dephosphorylates and inactivates Akt, a key kinase in this pro-survival pathway. Fostriecin treatment leads to sustained Akt phosphorylation, but paradoxically, this can also lead to the activation of apoptotic pathways downstream.

• Wnt/β-catenin Pathway: PP2A is involved in the degradation of β-catenin. Inhibition of PP2A can lead to the stabilization and accumulation of β-catenin, impacting gene transcription related to cell proliferation.

• MAPK Pathway: PP2A regulates the MAPK/ERK pathway, which is crucial for cell growth and differentiation. Fostriecin-induced PP2A inhibition can lead to aberrant MAPK signaling, contributing to cell cycle arrest and apoptosis.[9]

Visualizing the Mechanism: Fostriecin's Impact on Cellular Signaling

To illustrate the mechanism of action, the following diagrams depict the experimental workflow for evaluating Fostriecin's cytotoxicity and its effect on the PP2A signaling pathway.

Experimental workflow for determining the IC50 of Fostriecin.

Signaling pathway affected by Fostriecin.

Detailed Experimental Protocols

The following is a representative protocol for determining the half-maximal inhibitory concentration (IC50) of Fostriecin using a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Objective: To determine the concentration of Fostriecin that inhibits 50% of cancer cell growth in vitro.

Materials:

• Cancer cell line of interest

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Fostriecin stock solution (dissolved in a suitable solvent, e.g., DMSO)

• 96-well flat-bottom cell culture plates

• MTT reagent (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest exponentially growing cells and perform a cell count to determine cell viability (e.g., using trypan blue exclusion).

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

• Fostriecin Treatment:

  • Prepare a series of Fostriecin dilutions in complete culture medium from the stock solution. A typical concentration range might be from 0.1 nM to 10 µM.

  • Include a vehicle control (medium with the same concentration of the solvent used to dissolve Fostriecin) and a negative control (medium only).

  • After the 24-hour incubation, carefully remove the medium from the wells and add 100 µL of the various Fostriecin dilutions to the respective wells.

  • Incubate the plate for another 48 to 72 hours at 37°C in a 5% CO2 incubator.

• MTT Assay:

  • After the incubation period, add 10 µL of MTT reagent to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan (B1609692) crystals.

  • Carefully remove the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Gently pipette up and down to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each Fostriecin concentration relative to the vehicle control.

  • Plot a dose-response curve with Fostriecin concentration on the x-axis and the corresponding percentage of cell viability on the y-axis.

  • Determine the IC50 value, which is the concentration of Fostriecin that results in 50% cell viability, from the dose-response curve using appropriate software (e.g., GraphPad Prism).[10]

References

• 1. researchgate.net [researchgate.net]
• 2. Fostriecin, an antitumor antibiotic with inhibitory activity against serine/threonine protein phosphatases types 1 (PP1) and 2A (PP2A), is highly selective for PP2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Structure-Activity Relationship Studies of Fostriecin, Cytostatin, and Key Analogs, with PP1, PP2A, PP5, and (β12–β13)-Chimeras (PP1/PP2A and PP5/PP2A), Provide Further Insight into the Inhibitory Actions of Fostriecin Family Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. texaschildrens.org [texaschildrens.org]
• 5. researchgate.net [researchgate.net]
• 6. Targeting Protein Serine/Threonine Phosphatases for Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Phosphatase: PP2A structural importance, regulation and its aberrant expression in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]

Safety & Regulatory Compliance

Safeguarding Research: Proper Disposal Procedures for Fostriecin

This document provides essential safety and logistical information for the proper handling and disposal of Fostriecin (B16959), a potent antitumor antibiotic.[1][2] Adherence to these procedures is critical for ensuring laboratory safety, preventing environmental contamination, and maintaining regulatory compliance. This guide is intended for researchers, scientists, and drug development professionals who may handle this compound. By implementing these best practices, laboratories can mitigate risks associated with cytotoxic waste and foster a culture of safety and environmental responsibility.

Fostriecin is a potent inhibitor of protein phosphatase 2A (PP2A) and 4 (PP4) and was initially identified as an antitumor antibiotic.[1][3] Although one supplier suggests that a safety data sheet is not required under certain regulations as it may not be classified as a hazardous substance, its potent biological and cytotoxic activities necessitate handling it with care, similar to other cytotoxic compounds.[4][5][6] Therefore, all materials contaminated with Fostriecin should be treated as hazardous and cytotoxic waste.

Fostriecin Quantitative Data

For easy reference, the following table summarizes key quantitative data for Fostriecin.

Property	Value	Source
Molecular Weight	452.37 g/mol
Molecular Formula	C₁₉H₂₆O₉PNa
Purity	≥85% to >98% (varies by supplier)	[3][7]
IC₅₀ for PP2A	1.5 - 3.2 nM	[3]
IC₅₀ for PP4	3 nM	[3]
IC₅₀ for Topoisomerase II	40 µM	[3]
IC₅₀ for PP1	131 µM	[3]
Solubility	Soluble in water up to 100 mM	[7]
Storage Temperature	-20°C (desiccate)	[7]

Experimental Protocols: Decontamination and Disposal

1. Personal Protective Equipment (PPE): Before handling Fostriecin or its waste, all personnel must wear appropriate PPE, including:

• A disposable, back-closing, long-sleeved gown.

• Two pairs of chemotherapy-tested gloves.

• Eye protection (safety glasses or goggles).

• A respirator (e.g., N95) when handling the powder form to avoid aerosol inhalation.

2. Waste Segregation and Collection:

• Sharps: Needles, syringes, and other contaminated sharps must be placed in a designated, puncture-proof, and clearly labeled "Cytotoxic Sharps" container.[4][8]

• Solid Waste: Unused Fostriecin powder, contaminated PPE (gloves, gowns, etc.), and lab consumables (e.g., pipette tips, tubes) must be collected in a designated, leak-proof, and clearly labeled "Cytotoxic Waste" container.[4][5] These containers are often color-coded, typically purple or yellow with a purple lid.[5]

• Liquid Waste: All aqueous solutions containing Fostriecin must be collected in a designated, leak-proof, and clearly labeled "Cytotoxic Liquid Waste" container. Do not pour Fostriecin solutions down the drain.

3. Decontamination of Surfaces and Equipment:

In case of a spill or for routine cleaning of contaminated surfaces and non-disposable equipment:

• Prepare a fresh decontamination solution. A 1% sodium hypochlorite (B82951) solution (10,000 ppm available chlorine) or 0.5% peracetic acid solution can be used for general cytotoxic decontamination.[9]

• Liberally apply the solution to the contaminated area and allow a contact time of at least 30 minutes.[9]

• Wipe the area with absorbent pads, moving from the outer edge of the spill inwards.

• Rinse the surface with sterile water or 70% ethanol (B145695) to remove any residual decontaminating agent.[9]

• Dispose of all cleaning materials as solid cytotoxic waste.[9]

4. Final Disposal:

• All segregated Fostriecin waste (sharps, solid, and liquid) must be disposed of through the institution's environmental health and safety (EHS) department or a licensed hazardous waste contractor.

• The primary method for the final disposal of cytotoxic waste is high-temperature incineration.[5] Chemical neutralization may also be an option in some cases.[4]

Fostriecin Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Fostriecin waste.

Caption: Decision workflow for the proper disposal of Fostriecin waste.

References

• 1. Fostriecin: chemistry and biology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antitumor antibiotic fostriecin covalently binds to cysteine-269 residue of protein phosphatase 2A catalytic subunit in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. danielshealth.ca [danielshealth.ca]
• 5. sharpsmart.co.uk [sharpsmart.co.uk]
• 6. merckmillipore.com [merckmillipore.com]
• 7. Fostriecin, PP2A and PP4 inhibitor (CAS 87860-39-7) | Abcam [abcam.com]
• 8. edu.cdhb.health.nz [edu.cdhb.health.nz]
• 9. benchchem.com [benchchem.com]

Essential Safety and Logistical Information for Handling Fostriecin

Personal Protective Equipment (PPE)

Given Fostriecin's potent nature, a comprehensive PPE strategy is crucial to prevent exposure through inhalation, skin contact, and ingestion.[4] The following table summarizes the recommended PPE for handling Fostriecin (B16959), particularly in powder form or when generating aerosols.

PPE Category	Item	Specifications and Recommendations
Respiratory Protection	Powered Air-Purifying Respirator (PAPR)	Recommended for operations with a high risk of aerosol generation, such as weighing and reconstituting powders. Hoods or full-facepieces can offer high protection factors.[3][6]
Reusable Half or Full-Facepiece Respirator	Use with P100/FFP3 particulate filters. A proper fit test is essential to ensure effectiveness.[3]
Disposable Respirators (e.g., N95, FFP2)	Suitable for low-risk activities but not recommended as primary protection when handling potent compounds.[3]
Hand Protection	Double Gloving	Wear two pairs of nitrile gloves. The outer pair should be changed immediately upon contamination or at regular intervals.[3]
Body Protection	Disposable Coveralls	Choose coveralls made from materials like Tyvek® to protect against chemical splashes and dust.[3]
Dedicated Lab Coat	A disposable or professionally laundered lab coat should be worn over personal clothing.
Eye Protection	Safety Goggles or a Face Shield	Use chemical splash goggles that provide a complete seal around the eyes. A face shield can be worn over goggles for additional protection.[3]
Foot Protection	Shoe Covers	Disposable shoe covers should be worn in the designated handling area and removed before exiting.[3]

Operational Plan for Safe Handling

A systematic approach is essential for safely handling Fostriecin. The following procedural steps outline the key phases of handling, from preparation to disposal.

1. Preparation and Area Setup:

• Designated Area: All work with Fostriecin should be conducted in a designated area, such as a containment laboratory, with restricted access.

• Engineering Controls: Use a certified containment primary engineering control (C-PEC), such as a Class II Biological Safety Cabinet (BSC) or a compounding aseptic containment isolator (CACI), to minimize aerosol generation.[7]

• Decontamination: Ensure a validated decontamination solution is readily available in the work area.[3]

• Waste Disposal Setup: Prepare clearly labeled, sealed waste containers for all types of waste that will be generated (solid, liquid, sharps).[3][7]

2. Handling Procedures:

• PPE Donning: Put on all required PPE in the correct order in a designated clean area before entering the handling area.[3][7]

• Weighing and Aliquoting: Whenever possible, use a closed system for weighing and transferring the compound. When handling powders, use techniques that minimize dust generation, such as gentle scooping.[3]

• Solution Preparation: Fostriecin is soluble in water.[8] When preparing solutions, add the solvent to the vial slowly to avoid splashing. Keep containers covered as much as possible.[3]

3. Spill Management:

• In the event of a spill, immediately alert others in the area.

• Use a pre-prepared spill kit appropriate for chemical hazards to clean the spill, working from the outside in.

• All materials used for spill cleanup must be disposed of as hazardous waste.[3]

4. Post-Handling Procedures:

• Decontamination: Thoroughly decontaminate all surfaces and equipment used during the handling process with a validated cleaning agent.[3]

• PPE Doffing: Remove PPE in a designated doffing area, taking care to avoid self-contamination. Dispose of single-use PPE in the appropriate hazardous waste container.[3]

Disposal Plan

All waste generated from handling Fostriecin must be treated as hazardous waste.

Waste Type	Container	Disposal Procedure
Sharps (needles, syringes)	Puncture-resistant, leak-proof sharps container labeled "Hazardous Drug Waste"	Do not recap, bend, or break needles. Seal the container when full and place it in the designated hazardous waste accumulation area.[7]
Contaminated PPE (gloves, gowns, etc.)	Yellow or other designated hazardous waste bag within a covered container	Seal the bag when full and place it in the designated hazardous waste accumulation area.[7]
Empty Vials and Containers	Yellow or other designated hazardous waste bag	Place in the hazardous waste bag.[7]
Bulk Quantities of Fostriecin	As per institutional guidelines for hazardous chemical waste	Dispose of as hazardous chemical waste according to local, state, and federal regulations.

Experimental Protocols

While specific experimental protocols will vary, any procedure involving Fostriecin should incorporate the safety measures outlined above. For example, in vitro studies using Fostriecin to inhibit protein phosphatases would require the preparation of stock solutions and dilutions within a C-PEC, with the researcher wearing full PPE.

Quantitative Toxicity Data

No established Occupational Exposure Limit (OEL) for Fostriecin has been identified. However, preclinical studies in rats provide some toxicity data. It is important to note that these values are from animal studies and should be used as a guide to underscore the compound's potency.

Parameter	Value	Species	Route of Administration
Lethality	≥ 35 mg/kg	Rat	Single-dose intravenous
Major Toxic Effects	≥ 17.5 mg/kg	Rat	Single-dose intravenous
Renal Effects	20 mg/kg	Rat	Single-dose intravenous

Source: Preclinical toxicological evaluation of fostriecin, a novel anticancer antibiotic, in rats.

Visualizations

Caption: Workflow for the safe handling of Fostriecin.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Antitumor antibiotic fostriecin covalently binds to cysteine-269 residue of protein phosphatase 2A catalytic subunit in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. sst.semiconductor-digest.com [sst.semiconductor-digest.com]
• 5. agnopharma.com [agnopharma.com]
• 6. aiha.org [aiha.org]
• 7. benchchem.com [benchchem.com]
• 8. bioaustralis.com [bioaustralis.com]